MRS2698

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of MRS2698, a Selective P2Y2 Receptor Agonist

Prepared by: Gemini, Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: This guide provides a comprehensive technical overview of MRS2698, a potent and selective agonist for the P2Y2 nucleotide receptor. We will explore the core mechanism of action, detailing the canonical G protein-coupled signaling cascades initiated upon receptor activation. Furthermore, this document outlines field-proven, step-by-step experimental protocols to validate and quantify the activity of MRS2698 in a laboratory setting. The causality behind experimental choices, self-validating system designs, and authoritative references are integrated to ensure scientific integrity and practical applicability for researchers in pharmacology and drug development.

Introduction to the P2Y2 Receptor

The P2Y receptor family consists of eight distinct G protein-coupled receptors (GPCRs) in humans, which are activated by extracellular nucleotides like ATP, ADP, UTP, and UDP.[1][2] These receptors are broadly classified into two subfamilies based on their G protein coupling: the Gq/11-coupled receptors (P2Y1, P2Y2, P2Y4, P2Y6, P2Y11) and the Gi/o-coupled receptors (P2Y12, P2Y13, P2Y14).[3][4]

The P2Y2 receptor is notable for being activated equipotently by the endogenous ligands ATP and UTP.[5][6] It is widely expressed across various tissues, including epithelial, endothelial, and immune cells, and plays a crucial role in a multitude of physiological processes such as ion transport, inflammation, wound healing, and vasodilation.[2][7] Given its involvement in diverse pathophysiology, the P2Y2 receptor has emerged as a significant therapeutic target for conditions like dry eye disease, cystic fibrosis, and inflammatory disorders.[1][5]

MRS2698: A Selective P2Y2 Agonist

MRS2698 is a synthetic analog of UTP, specifically 2'-amino-2'-deoxy-2-thiouridine 5'-triphosphate.[8][9] Its key value to the scientific community lies in its high potency and selectivity for the human P2Y2 receptor.

Chemical and Pharmacological Properties:

• IUPAC Name: [[(2R,3S,4R,5R)-4-amino-3-hydroxy-5-(4-oxo-2-sulfanylidenepyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl] hydrogen phosphate[]

• Molecular Formula: C9H16N3O12P3S[8]

• Potency: MRS2698 exhibits a high potency at the P2Y2 receptor, with a reported EC50 value of approximately 8 nM.[][11]

• Selectivity: It is over 300-fold more selective for the P2Y2 receptor compared to other related P2Y subtypes like P2Y4 and P2Y6.[3][11] This high selectivity minimizes off-target effects, making MRS2698 an invaluable tool for specifically interrogating P2Y2 receptor function.

Ligand	Target Receptor	Potency (pEC50)	Selectivity Profile
MRS2698	P2Y2	~8.1 [1][12]	Highly selective; >300-fold vs P2Y4/P2Y6 [3][11]
UTP (endogenous)	P2Y2, P2Y4	~7.2 (P2Y2)[1]	Activates both P2Y2 and P2Y4
ATP (endogenous)	P2Y2, P2Y11, P2X	~7.1 (P2Y2)[1]	Activates multiple P2Y and P2X subtypes

Core Mechanism of Action: G Protein-Coupled Signaling

As a Gq/11-coupled receptor, the activation of P2Y2 by MRS2698 initiates a well-defined intracellular signaling cascade. This process can be broken down into primary and secondary messenger events.

Canonical Gq/11 Pathway Activation

The binding of MRS2698 to the P2Y2 receptor induces a conformational change, which in turn activates the associated heterotrimeric G protein, Gαq/11.[3][4] This activation event triggers the following canonical pathway:

• Gαq Activation: The Gαq subunit exchanges GDP for GTP, causing its dissociation from the βγ subunit dimer.[13]

• Phospholipase C (PLC) Activation: The activated Gαq subunit stimulates the membrane-bound enzyme Phospholipase C-beta (PLCβ).[4][14]

• PIP2 Hydrolysis: PLCβ catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5][14]

• Intracellular Calcium Mobilization: IP3, being water-soluble, diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum (ER). This binding opens calcium channels, leading to a rapid release of stored Ca2+ from the ER into the cytoplasm.[7][15]

• Protein Kinase C (PKC) Activation: DAG remains in the plasma membrane and, in conjunction with the elevated intracellular Ca2+ levels, activates members of the Protein Kinase C (PKC) family.[4][6]

This initial cascade is the primary mechanism through which the P2Y2 receptor transduces its signal.

Caption: Canonical P2Y2 receptor signaling cascade initiated by MRS2698.

Downstream Signaling Events

The primary messengers (Ca2+ and DAG) trigger further downstream pathways, most notably the mitogen-activated protein kinase (MAPK) cascade.

• ERK1/2 Pathway: Activation of PKC can lead to the phosphorylation and activation of the Raf-MEK-ERK (ERK1/2) signaling module.[16][17] This pathway is critical for regulating gene transcription, cell proliferation, and differentiation.[18][19] Studies have shown that P2Y2 receptor activation by ATP or UTP leads to the phosphorylation of ERK1/2, a process that can be mimicked by MRS2698.[18][20]

• Src and PI3K/AKT Pathways: P2Y2 receptor activation can also transactivate receptor tyrosine kinases like the Epidermal Growth Factor Receptor (EGFR) via Src-dependent mechanisms.[18] This can subsequently engage other signaling arms, including the PI3K/AKT pathway, which is crucial for cell survival and blocking apoptosis.[14][21]

Experimental Validation of MRS2698 Activity

To characterize the mechanism of action of MRS2698, a series of well-established cell-based assays are required. These protocols form a self-validating system, where binding affinity is correlated with functional cellular responses.

Functional Assay: Intracellular Calcium Mobilization

This is the most direct and widely used functional assay for Gq-coupled receptors. It measures the transient increase in cytosolic calcium following receptor activation.[15][22] The availability of fluorescent calcium-sensitive dyes and automated plate readers makes this assay amenable to high-throughput screening.[15][23]

Caption: Experimental workflow for an intracellular calcium mobilization assay.

Detailed Protocol: Intracellular Calcium Mobilization Assay

• Causality: The choice of a host cell line lacking endogenous P2Y receptors (e.g., 1321N1 astrocytoma cells) but stably expressing the recombinant human P2Y2 receptor is critical to ensure the observed signal is specifically from the target of interest.[23][24]

• Cell Culture and Seeding:

  • Culture 1321N1 cells stably expressing the human P2Y2 receptor (1321N1-hP2Y2R) in appropriate media (e.g., DMEM with 10% FCS and a selection antibiotic like G418).[23]

  • Seed the cells into a black-walled, clear-bottom 96-well plate at a density that will achieve 80-90% confluency on the day of the assay (e.g., 3.0 x 10^4 to 6.0 x 10^4 cells/well).[23][24]

  • Incubate overnight at 37°C with 5% CO2.

• Dye Loading:

  • Prepare a loading buffer consisting of Hank's Balanced Salt Solution (HBSS) or a similar HEPES-buffered saline.

  • Prepare the calcium-sensitive dye solution (e.g., Fluo-4 AM or Fura-2 AM at 1-5 µM) in the loading buffer.[25][26]

  • Aspirate the culture medium from the wells and wash once with 200 µL of buffer.[24]

  • Add 100 µL of the dye solution to each well.

  • Incubate the plate in the dark at 37°C for 30-60 minutes.

• Wash and Compound Addition:

  • Gently aspirate the dye solution and wash the cells 2-3 times with loading buffer to remove extracellular dye.

  • Add 100 µL of buffer to each well.

  • Prepare serial dilutions of MRS2698 in the assay buffer. The final concentrations should typically range from picomolar to micromolar to generate a full dose-response curve.

• Fluorescence Measurement:

  • Place the plate into a fluorescence plate reader (e.g., FlexStation or FLIPR) equipped with an automated injection system.[15]

  • Set the excitation and emission wavelengths appropriate for the dye (e.g., Ex/Em ~485/520 nm for Fluo-4).[23]

  • Measure a stable baseline fluorescence for 10-20 seconds.

  • Program the instrument to inject 20-50 µL of the MRS2698 dilutions into the wells.

  • Immediately begin recording the kinetic fluorescence response for 60-180 seconds.

• Data Analysis:

  • The response is typically quantified as the change in Relative Fluorescence Units (RFU) from baseline to the peak.

  • Plot the RFU against the logarithm of the MRS2698 concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC50 value, which represents the concentration of MRS2698 that elicits 50% of the maximal response.

Downstream Assay: ERK1/2 Phosphorylation

To confirm that MRS2698 activates signaling pathways downstream of Gq/PLC, a phospho-ERK1/2 assay is performed. This provides a secondary, self-validating data point confirming the full agonistic activity of the compound.

Detailed Protocol: Cell-Based Phospho-ERK1/2 ELISA

• Causality: This assay quantifies the phosphorylation of ERK at specific residues (Thr202/Tyr204 for ERK1, Thr185/Y187 for ERK2), which is a direct consequence of upstream kinase activation (MEK) and serves as a robust marker for MAPK pathway engagement.[19][27]

• Cell Culture and Starvation:

  • Seed cells (e.g., HEK293 or CHO cells expressing P2Y2) in a 96-well tissue culture plate and grow to ~90% confluency.

  • Serum-starve the cells for 4-16 hours before the experiment by replacing the growth medium with a serum-free medium. This reduces basal ERK phosphorylation, improving the signal-to-noise ratio.

• Compound Treatment:

  • Treat cells with varying concentrations of MRS2698 for a short duration. The peak ERK phosphorylation is often transient, typically occurring between 5 and 15 minutes post-stimulation.[17][18] A time-course experiment is recommended to determine the optimal time point.

• Cell Fixation and Permeabilization:

  • Quickly aspirate the medium and add a fixing solution (e.g., 4% formaldehyde in PBS) for 20 minutes at room temperature.

  • Wash the wells with PBS.

  • Add a permeabilization buffer (e.g., 0.1% Triton X-100 or methanol) to allow antibodies to access intracellular proteins.

• Immunostaining (ELISA):

  • Block non-specific binding sites with a blocking buffer (e.g., 5% BSA in PBS-T).

  • Incubate with a primary antibody specific for phosphorylated ERK1/2 (pERK1/2).

  • Wash, then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.[27]

  • Wash again and add a chemiluminescent or fluorescent HRP substrate.

• Normalization and Data Analysis:

  • Read the signal on a plate reader.

  • To normalize for cell number in each well, a total protein stain (e.g., Janus Green) or an antibody against total ERK1/2 can be used in parallel wells or after stripping the pERK antibody.

  • Calculate the ratio of pERK to total protein/ERK.

  • Plot the normalized signal against the log of agonist concentration to determine the EC50.

Conclusion

MRS2698 is a powerful pharmacological tool for the specific investigation of P2Y2 receptor signaling. Its mechanism of action is centered on the canonical activation of the Gq/11-PLC-Ca2+ pathway, which subsequently engages downstream effectors like the MAPK/ERK cascade. The experimental protocols detailed herein provide a robust framework for researchers to validate and quantify the activity of MRS2698, ensuring data integrity through a multi-assay, self-validating approach. This guide serves as a foundational resource for professionals seeking to leverage MRS2698 in their research and drug development endeavors.

References

• Purinergic signaling through the P2Y2 receptor regulates osteocytes' mechanosensitivity. (2024). Journal of Biological Chemistry.
• MRS2698 | CAS#934014-05-8 | P2Y2 agonist. MedKoo Biosciences.
• P2Y2 purinergic receptor modulates virus yield, calcium homeostasis, and cell motility in human cytomegalovirus-infected cells. (2021).
• CAS 934014-05-8 (MRS2698). BOC Sciences.
• P2Y nucleotide receptors: Promise of therapeutic applications. (2011). ACS Medicinal Chemistry Letters.
• P2Y Purinergic Receptor Signaling P
• Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format. (2011). Journal of Biomolecular Screening.
• P2Y2 Receptor Signaling in Health and Disease. (2023).
• Signaling pathways of P2X and P2Y receptors.
• Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader. (2014). Journal of Visualized Experiments.
• MRS2698. CymitQuimica.
• MRS2698 | Ligand page. IUPHAR/BPS Guide to MALARIA PHARMACOLOGY.
• Update of P2Y receptor pharmacology: IUPHAR Review 27. (2020). British Journal of Pharmacology.
• Pharmacological characterization of P2Y receptor subtypes – an upd
• Tango GPCR Assay System. Thermo Fisher Scientific - HK.
• Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. (2024).
• Cell-Based Assays for G Protein-Coupled Receptors (GPCRs).
• GPCR Functional Assays, Understanding On/Off-target Activity. Eurofins Discovery.
• EnzyFluoTM ERK Phosphoryl
• MRS2698 | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY.
• Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening. (2022). Journal of Medicinal Chemistry.
• Involvement of P2Y2 receptors and the ERK signalling pathway in the...
• AlphaScreen SureFire Phospho-ERK assay. BMG Labtech.
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• P2Y2 Receptor and EGFR Cooperate to Promote Prostate Cancer Cell Invasion via ERK1/2 P
• Establishment of a Cell Model for Dynamic Monitoring of Intracellular Calcium Concentration and High-Throughput Screening of P2Y2 Regul
• What are P2Y2 receptor agonists and how do they work?
• ERK2 Kinase Assay.
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• Mobilisation of intracellular calcium by P2Y2 receptors in cultured, non-transformed bovine ciliary epithelial cells. (1998). British Journal of Pharmacology.
• P2X and P2Y Receptors. Tocris Bioscience.
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• Pharmacological characterization of P2Y receptor subtypes - an upd
• Activation of Purinergic P2Y2 Receptor Protects the Kidney Against Renal Ischemia and Reperfusion Injury in Mice. (2024).
• Signaling Through Purinergic Receptor P2Y2 Enhances Macrophage IL-1β Production. (2020). Frontiers in Immunology.

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MRS2698: Structural Insights and Pharmacological Profiling of a Next-Generation P2Y2 Receptor Agonist

Executive Summary

Extracellular nucleotides such as ATP and UTP serve as critical signaling molecules by activating the P2Y family of G protein-coupled receptors (GPCRs). Among these, the P2Y2 receptor is a highly sought-after therapeutic target due to its central role in regulating mucosal hydration, vascular tone, and inflammatory clearance. However, the translational potential of the endogenous ligand, UTP, is severely bottlenecked by its rapid metabolic degradation via ubiquitous ectonucleotidases and its lack of receptor subtype selectivity (equipotently activating both P2Y2 and P2Y4).

To overcome these pharmacokinetic and pharmacodynamic limitations, rational structure-based drug design yielded MRS2698 (2'-amino-2'-deoxy-2-thiouridine 5'-triphosphate). As a Senior Application Scientist overseeing purinergic drug development, I present this technical guide to dissect the chemical rationale, receptor signaling mechanics, and rigorous in vitro validation protocols for MRS2698—a highly potent (EC50 = 8 nM) and selective P2Y2 receptor agonist.

Chemical Structure & Rational Design Strategy

The architectural design of MRS2698 represents a masterclass in structure-activity relationship (SAR) optimization. The molecule incorporates two strategic, synergistic modifications to the native UTP scaffold, deliberately engineered to lock the nucleotide into a conformation favored exclusively by the P2Y2 binding pocket.

• Ribose Modification (2'-amino-2'-deoxy substitution): Substituting the 2'-hydroxyl group of the ribose ring with an amino group preserves the agonist's high intrinsic efficacy while significantly enhancing metabolic stability against enzymatic hydrolysis. Molecular modeling demonstrates that this amino group engages in critical hydrogen bonding with the Arg110 residue located in the extracellular loops of the P2Y2 receptor, an interaction less favored in off-target subtypes .

• Nucleobase Modification (2-thio substitution): The substitution of oxygen with sulfur at the 2-position of the uracil pyrimidine ring is the primary driver of selectivity. This modification exploits a specific hydrophobic sub-pocket within the P2Y2 receptor. Simultaneously, the bulkier sulfur atom creates a steric clash within the binding sites of the closely related P2Y4 and P2Y6 receptors, yielding a 300-fold selectivity window .

Quantitative Physicochemical Profile

To facilitate assay design and formulation, the core quantitative properties of MRS2698 are summarized below.

Property	Value
Chemical Name	2'-amino-2'-deoxy-2-thiouridine 5'-triphosphate
Common Synonyms	MRS2698, 2'-amino-2-thio-UTP
Molecular Formula	C9H16N3O13P3S
Molecular Weight	499.22 g/mol
Primary Target	Human P2Y2 Receptor (Full Agonist)
Potency (EC50)	8 nM
Selectivity Profile	300-fold selective over P2Y4; Inactive at P2Y6
PubChem CID

Pharmacodynamics & Receptor Signaling Mechanics

Understanding the causality of the downstream signaling cascade is essential for designing accurate phenotypic assays. The P2Y2 receptor is a classic Gq/11-coupled GPCR.

Upon binding to the orthosteric site, MRS2698 stabilizes the active conformation of the receptor, catalyzing the exchange of GDP for GTP on the Gq alpha subunit. This activated Gq protein directly stimulates Phospholipase C (PLC). PLC subsequently hydrolyzes membrane-bound phosphatidylinositol 4,5-bisphosphate (PIP2) into two critical secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG) . IP3 diffuses to the endoplasmic reticulum (ER) to trigger a rapid, transient release of intracellular calcium (Ca2+), while DAG remains at the membrane to activate Protein Kinase C (PKC).

Figure 1: Gq-coupled signaling pathway of P2Y2 receptor activated by MRS2698.

Experimental Methodologies: In Vitro Profiling

To rigorously validate the potency and selectivity of MRS2698, researchers must employ intracellular calcium mobilization assays.

Expert Insight on Cell Line Selection: A critical pitfall in purinergic receptor pharmacology is the ubiquitous expression of endogenous P2Y receptors in most mammalian cell lines (e.g., HEK293 or CHO cells), which leads to confounding background noise. To ensure a self-validating system, we mandate the use of 1321N1 human astrocytoma cells . This specific lineage is naturally null for endogenous P2Y receptors, providing an operationally silent background .

Protocol: High-Throughput Calcium Mobilization Assay

This protocol utilizes a fluorometric imaging plate reader (FLIPR) to capture the rapid, IP3-mediated calcium transient.

• Cell Preparation & Seeding:

  • Seed 1321N1 cells stably transfected with the human P2Y2 receptor into 96-well black-walled, clear-bottom microplates at a density of 20,000 cells/well.

  • Self-Validation Step: Seed untransfected wild-type 1321N1 cells in parallel wells to serve as a strict negative control, ensuring fluorescence spikes are exclusively receptor-mediated.

• Fluorophore Dye Loading:

  • Wash the cells with Assay Buffer (HBSS supplemented with 20 mM HEPES, pH 7.4).

  • Incubate the cells with 2 µM Fluo-4 AM and 0.02% Pluronic F-127 for 45 minutes at 37°C.

  • Causality: The AM (acetoxymethyl) ester modification allows the dye to permeate the lipid bilayer. Once inside, ubiquitous intracellular esterases cleave the AM group, trapping the calcium-sensitive Fluo-4 fluorophore within the cytosol. Pluronic F-127 acts as a mild non-ionic surfactant to prevent dye aggregation.

• Ligand Preparation:

  • Prepare a 10-point serial dilution of MRS2698 ranging from 10 pM to 10 µM in Assay Buffer.

  • Include native UTP (1 µM) as a positive control reference standard.

• Fluorescence Measurement:

  • Transfer the plate to a FLIPR or FlexStation instrument.

  • Record baseline fluorescence for 15 seconds (Excitation: 494 nm / Emission: 516 nm).

  • Automatically inject the MRS2698 dilutions and continuously monitor the fluorescence for 120 seconds to capture the peak intracellular calcium transient.

• Data Analysis:

  • Calculate the relative fluorescence units (ΔF/F0).

  • Plot concentration-response curves using a four-parameter logistic non-linear regression model to derive the EC50 value.

Figure 2: Step-by-step workflow for the intracellular calcium mobilization assay.

Therapeutic Applications & Translational Potential

The high target affinity and enhanced enzymatic stability of MRS2698 make it a highly valuable tool compound for translating P2Y2 biology into clinical applications:

• Inflammatory & Pulmonary Diseases: P2Y2 activation on airway epithelia stimulates chloride/water secretion and accelerates ciliary beat frequency. MRS2698's resistance to ectonucleotidases makes it a superior candidate for enhancing mucociliary clearance in cystic fibrosis and chronic obstructive pulmonary disease (COPD).

• Cardiovascular Regulation: In vascular endothelial cells, MRS2698-induced calcium mobilization activates endothelial nitric oxide synthase (eNOS). The subsequent release of nitric oxide (NO) promotes potent vasodilation, offering novel pathways for managing hypertension and ischemic diseases.

• Neuroprotection: Emerging data suggests that glial cell modulation via P2Y2 receptors accelerates the phagocytic clearance of apoptotic cells and dampens neuroinflammation, presenting a promising avenue for neurodegenerative disease intervention.

References

• Ivanov, A.A., et al. (2007). Molecular modeling of the human P2Y2 receptor and design of a selective agonist, 2'-amino-2'-deoxy-2-thiouridine 5'-triphosphate. Journal of Medicinal Chemistry, 50(6), 1166-1176. URL:[Link]

• Jacobson, K.A., et al. (2009). Development of selective agonists and antagonists of P2Y receptors. Purinergic Signalling, 5(1), 75-89. URL:[Link]

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 16116566, MRS2698. URL:[Link]

• IUPHAR/BPS Guide to Pharmacology (2026). MRS2698 Ligand Page. URL:[Link]

Protocols & Analytical Methods

Application Note: Preparation and Handling of MRS2698 Stock Solutions for Cell Culture

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Application: In vitro pharmacological profiling, purinergic signaling assays, and P2Y2 receptor activation studies.

Introduction & Physicochemical Profile

MRS2698 (2′-amino-2′-deoxy-2-thio-UTP) is a highly potent, synthetic uracil nucleotide derivative that acts as a selective agonist for the human P2Y2 receptor[1]. With an EC50 of ~8 nM and a 300-fold selectivity over the closely related P2Y4 receptor, it is a critical tool compound for studying purinergic signaling in inflammation, cardiovascular function, and neurodegeneration[][3].

Because MRS2698 is a modified nucleotide triphosphate, its physicochemical properties differ drastically from typical small-molecule drugs. Proper solvent selection and handling are paramount to maintaining its structural integrity and receptor selectivity.

Quantitative Data Summary

Property	Specification
Chemical Name	2′-amino-2′-deoxy-2-thiouridine 5′-triphosphate
Molecular Weight	499.0 Da (Free Acid)*
Primary Target	P2Y2 Receptor (GPCR)
Potency (EC50)	~8 nM (Intracellular Ca²⁺ mobilization)[1]
Recommended Solvent	Ultrapure Water or Ca²⁺/Mg²⁺-free PBS
Solvents to AVOID	DMSO, Methanol, Ethanol

*Note: MRS2698 is frequently supplied as a sodium or tetralithium salt to improve stability. Always recalculate molarity based on the exact batch-specific Molecular Weight provided on your Certificate of Analysis (CoA).

Scientific Causality: Why Avoid DMSO?

A common critical error in cell culture preparation is defaulting to Dimethyl Sulfoxide (DMSO) for stock solutions. For MRS2698, using DMSO compromises the self-validating nature of your assay through two mechanisms:

• Chemical Incompatibility: The triphosphate moiety of MRS2698 carries a strong negative charge at physiological pH. Aprotic organic solvents like DMSO cannot provide the necessary hydration shell to solvate these charges, leading to incomplete dissolution or micro-precipitation[3].

• Biological Interference: DMSO is biologically active at purinergic receptors. Pharmacological compatibility tests have demonstrated that DMSO concentrations as low as 1% can elicit a baseline calcium mobilization response in astrocytoma cell lines expressing the P2Y2 receptor[4]. This solvent-induced artifact critically confounds the functional readout of the agonist. Aqueous solvents are mandatory.

Step-by-Step Protocol: Stock & Working Solution Preparation

Materials Required

• Lyophilized MRS2698

• Sterile, nuclease-free H₂O or Ca²⁺/Mg²⁺-free PBS

• Low-bind microcentrifuge tubes

• Vortex mixer and microcentrifuge

Step 1: Reconstitution (10 mM Stock)

• Centrifuge the sealed vial of MRS2698 at 3,000 x g for 1 minute before opening. This ensures all lyophilized powder is collected at the bottom, preventing aerosolization loss.

• Calculate the required solvent volume. Use the following dilution chart as a baseline (assuming the 499.0 Da free acid form):

Desired Stock Concentration	Mass of MRS2698	Volume of Sterile H₂O Required
10 mM	1 mg	200.4 µL
5 mM	1 mg	400.8 µL
1 mM	1 mg	2.004 mL

• Add the calculated volume of sterile H₂O directly to the vial.

• Mix by pipetting up and down gently, followed by vortexing for 15–30 seconds.

• Validate: The solution must be completely clear and colorless. Do not sonicate extensively, as localized heating can degrade the triphosphate bonds.

Step 2: Aliquoting and Storage

• Divide the 10 mM stock into single-use aliquots (e.g., 10–20 µL) using low-bind microcentrifuge tubes to prevent non-specific adsorption to the plastic walls.

• Store immediately at -80°C. Causality Check: Nucleotide triphosphates are highly susceptible to spontaneous hydrolysis of the γ-phosphate bond. A single freeze-thaw cycle accelerates this degradation, converting the highly selective P2Y2 agonist (MRS2698) into its diphosphate byproduct, which alters receptor selectivity and reduces potency[3][5].

Workflow for preparing and storing MRS2698 aqueous stock solutions.

Step 3: Working Solution & Assay Integration

• Thaw a single aliquot on ice immediately before the assay.

• Dilute to the desired working concentration (e.g., 10 µM for a 10x addition to achieve a 1 µM final well concentration) using your specific assay buffer (e.g., HBSS supplemented with 20 mM HEPES, pH 7.4).

• Discard any unused diluted working solution. Do not refreeze.

Mechanistic Context: In Vitro Assays

When applying MRS2698 to cell cultures (e.g., for Fluo-4 AM calcium mobilization assays), it is critical to understand the downstream signaling cascade to properly time your readouts. MRS2698 binds to the P2Y2 receptor, triggering a rapid, transient Gq/11-mediated intracellular calcium spike[1][6]. Peak calcium fluorescence typically occurs within 10–30 seconds post-addition.

P2Y2 receptor signaling pathway activated by MRS2698.

References

• Ivanov, A. A., et al. (2007). Molecular Modeling of the Human P2Y2 Receptor and Design of a Selective Agonist, 2′-Amino-2′-deoxy-2-thio-UTP. Journal of Medicinal Chemistry.[Link]

• Rafehi, M., & Müller, C. E. (2018). Tools and drugs for uracil nucleotide-activated P2Y receptors. Pharmacology & Therapeutics, 190, 24-80.[Link]

• Schiedel, A. C. (2019). Discovery and characterization of P2Y2 receptor antagonists supported by site-directed mutagenesis studies. University of Bonn Repository. [Link]

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• 6. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Application Notes and Protocols for MRS2698 in Murine Inflammation Models

Introduction: The P2Y6 Receptor as a Modulator of Inflammation

The purinergic P2Y6 receptor (P2Y6R) is a G protein-coupled receptor (GPCR) that has emerged as a significant player in the complex orchestration of inflammatory responses.[1][2][3] Its endogenous agonist is uridine diphosphate (UDP).[4][5] Upon activation, the P2Y6 receptor primarily couples to Gq/11 proteins, leading to the activation of phospholipase C (PLCβ).[2] This initiates a signaling cascade resulting in the generation of inositol triphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC).[2] Downstream of these events, the P2Y6 receptor can influence several pro-inflammatory pathways, including the activation of mitogen-activated protein kinases (MAPK) and the transcription factor NF-κB.[2][3][6]

Activation of the P2Y6 receptor has been shown to induce the production of various pro-inflammatory cytokines and chemokines, such as IL-1β, IL-6, IL-8 (CXCL8), and CCL2 (MCP-1), promoting the recruitment of immune cells to sites of inflammation.[1][2] This receptor is expressed on various immune cells, including macrophages, microglia, and neutrophils, as well as on non-immune cells like keratinocytes and endothelial cells, highlighting its broad role in inflammatory processes.[2] Consequently, the P2Y6 receptor is being investigated as a therapeutic target for a range of inflammatory diseases, including gout, atherosclerosis, and neuroinflammation.[1][2][5]

MRS2698 is a potent and selective synthetic agonist of the P2Y6 receptor. Its use in preclinical murine models of inflammation allows for the detailed investigation of the P2Y6 receptor's role in disease pathogenesis and the evaluation of potential therapeutic strategies targeting this pathway.

P2Y6 Receptor Signaling Pathway

The activation of the P2Y6 receptor by agonists like MRS2698 triggers a well-defined intracellular signaling cascade that culminates in the expression of inflammatory mediators.

Caption: P2Y6 Receptor Signaling Cascade.

Dosing Protocols for MRS2698 in Murine Inflammation Models

The following protocols are designed to serve as a starting point for researchers investigating the role of the P2Y6 receptor in murine models of inflammation using MRS2698. It is crucial to perform dose-response studies to determine the optimal concentration of MRS2698 for each specific model and experimental setup.

General Experimental Workflow

Caption: General workflow for in vivo studies.

Table 1: Recommended Dosing Parameters for MRS2698

Parameter	Recommendation	Rationale & Key Considerations
Vehicle	Sterile, pyrogen-free saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)	MRS2698 is typically water-soluble. Ensure the vehicle is isotonic and non-inflammatory.
Concentration	0.1 - 1.0 mg/mL	The final concentration should be adjusted based on the desired dose and a low injection volume to minimize animal stress.
Dose Range	1 - 10 mg/kg body weight	This is a suggested starting range. A dose-response study is highly recommended to determine the optimal effective and non-toxic dose for your specific model.
Route of Administration	Intraperitoneal (i.p.) or Intravenous (i.v.)	I.p. administration is common for systemic inflammation models and is technically less demanding. I.v. provides more rapid and direct systemic exposure.
Dosing Schedule	Single dose or multiple doses	For acute models, a single dose prior to or concurrently with the inflammatory stimulus is common. For chronic models, repeated dosing may be necessary.

Protocol 1: Lipopolysaccharide (LPS)-Induced Acute Systemic Inflammation

This model is widely used to study the systemic inflammatory response and the mechanisms of endotoxemia.

Materials:

• MRS2698

• Lipopolysaccharide (LPS) from E. coli

• Sterile, pyrogen-free saline

• C57BL/6 mice (8-12 weeks old)

• Syringes and needles (27-30 gauge)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of MRS2698 (e.g., 1 mg/mL) in sterile saline.

  • Prepare a stock solution of LPS (e.g., 1 mg/mL) in sterile saline. Further dilute to the desired final concentration for injection. A typical dose for inducing systemic inflammation is 5-25 mg/kg.[7]

• Animal Grouping:

  • Randomly assign mice to experimental groups (n=6-8 per group):

    • Group 1: Vehicle control (saline i.p.) + Saline (i.p.)

    • Group 2: Vehicle control (saline i.p.) + LPS (i.p.)

    • Group 3: MRS2698 (e.g., 5 mg/kg i.p.) + LPS (i.p.)

• Dosing:

  • Administer MRS2698 or vehicle via intraperitoneal injection.

  • 30-60 minutes after MRS2698 administration, inject LPS or saline intraperitoneally.

• Monitoring and Sample Collection:

  • Monitor mice for clinical signs of sickness (piloerection, lethargy, huddling).

  • At a predetermined time point (e.g., 2, 6, or 24 hours post-LPS), euthanize mice.

  • Collect blood via cardiac puncture for serum cytokine analysis (e.g., TNF-α, IL-6).

  • Collect tissues (e.g., lung, liver, spleen) for histological analysis or gene expression studies.

Protocol 2: Monosodium Urate (MSU) Crystal-Induced Peritonitis

This model mimics the acute inflammatory response seen in gout, which has been shown to involve the P2Y6 receptor.[1]

Materials:

• MRS2698

• Monosodium urate (MSU) crystals

• Sterile, pyrogen-free PBS

• C57BL/6 mice (8-12 weeks old)

• Syringes and needles (25-27 gauge)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of MRS2698 (e.g., 1 mg/mL) in sterile PBS.

  • Prepare a sterile suspension of MSU crystals (e.g., 1 mg in 0.5 mL PBS per mouse). Ensure crystals are of a size and form known to be pro-inflammatory.

• Animal Grouping:

  • Randomly assign mice to experimental groups (n=6-8 per group):

    • Group 1: Vehicle control (PBS i.p.) + PBS (i.p.)

    • Group 2: Vehicle control (PBS i.p.) + MSU crystals (i.p.)

    • Group 3: MRS2698 (e.g., 5 mg/kg i.p.) + MSU crystals (i.p.)

• Dosing:

  • Administer MRS2698 or vehicle via intraperitoneal injection.

  • 30-60 minutes later, inject the MSU crystal suspension intraperitoneally.

• Peritoneal Lavage and Analysis:

  • At a specified time point (e.g., 4-6 hours post-MSU injection), euthanize the mice.

  • Perform a peritoneal lavage by injecting 3-5 mL of cold PBS into the peritoneal cavity, gently massaging the abdomen, and then aspirating the fluid.

  • Determine the total number of recruited leukocytes (e.g., neutrophils) in the lavage fluid using a hemocytometer or flow cytometry.

  • Centrifuge the lavage fluid and collect the supernatant for cytokine analysis (e.g., IL-1β, CXCL1).

Expected Outcomes and Interpretation

In many inflammatory models, activation of the P2Y6 receptor by MRS2698 is expected to exacerbate the inflammatory response. This may be observed as:

• Increased levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in serum or inflammatory exudates.[2][3]

• Enhanced recruitment of inflammatory cells (e.g., neutrophils) to the site of inflammation.[1]

• More severe clinical signs or histopathological changes.

However, it is important to note that the role of the P2Y6 receptor can be context-dependent, and in some models, it may have protective or resolving functions.[3] Therefore, a thorough analysis of multiple inflammatory parameters is essential for a comprehensive understanding of the effects of MRS2698 in a given murine inflammation model.

References

• J Immunol. (2012). P2Y6 receptor signaling pathway mediates inflammatory responses induced by monosodium urate crystals. [Link]

• Lupine Publishers. (2021). The Role of P2y6 Receptor in Disease Occurrence and Progression. [Link]

• Frontiers in Immunology. (2022). P2Y6 receptor-mediated signaling amplifies TLR-induced pro-inflammatory responses in microglia. [Link]

• The Journal of Immunology. (2023). Macrophage P2Y6 Receptor Signaling Selectively Activates NFATC2 and Suppresses Allergic Lung Inflammation. [Link]

• Reactome Pathway Database. P2Y6 receptor can bind to UDP. [Link]

• Exploring the translational disconnect between the murine and human inflammatory response: analysis of LPS dose–response relationship in murine versus human cell lines and implications for translation into murine models of sepsis. (2018). [Link]

• ResearchGate. (n.d.). Murine models of immune-mediated diseases (a) Timeline of the treatment... [Link]

• Pharmacological characterization of P2Y receptor subtypes – an update. (2019). [Link]

• American Physiological Society Journal. (2000). Time course of inflammatory and remodeling events in a murine model of asthma: effect of steroid treatment. [Link]

• R Discovery. (1986). Murine models of chronic inflammation. [Link]

• Alzheimer's Drug Discovery Foundation. (n.d.). P2Y6R Agonist. [Link]

• Precision Profiling of Disease Progression in Murine Models of Sepsis and Septic Shock. (2025). [Link]

• MDPI. (2021). Control of Macrophage Inflammation by P2Y Purinergic Receptors. [Link]

Sources

• 1. P2Y6 receptor signaling pathway mediates inflammatory responses induced by monosodium urate crystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lupinepublishers.com [lupinepublishers.com]
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• 4. Pharmacological characterization of P2Y receptor subtypes – an update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alzdiscovery.org [alzdiscovery.org]
• 6. Frontiers | P2Y6 receptor-mediated signaling amplifies TLR-induced pro-inflammatory responses in microglia [frontiersin.org]
• 7. Exploring the translational disconnect between the murine and human inflammatory response: analysis of LPS dose–response relationship in murine versus human cell lines and implications for translation into murine models of sepsis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Pharmacological Interrogation of Cystic Fibrosis Airway Epithelia Using MRS2698

Executive Summary

In the pursuit of therapeutics for Cystic Fibrosis (CF), bypassing the defective CFTR channel to restore airway hydration remains a critical strategy. This application note details the use of MRS2698 , a highly potent and metabolically stable P2Y2 receptor agonist, as a premier tool compound for investigating CFTR-independent chloride secretion. Designed for researchers and drug development professionals, this guide provides the mechanistic rationale and self-validating experimental protocols necessary to accurately quantify CaCC (Calcium-Activated Chloride Channel) mediated airway surface liquid (ASL) hydration in primary human bronchial epithelial (hBE) models.

Biological Rationale: Bypassing CFTR via P2Y2

Cystic Fibrosis is characterized by mutations in the CFTR gene, leading to defective apical chloride secretion, dehydrated ASL, and impaired mucociliary clearance. A validated strategy to bypass this defect is the activation of alternative chloride channels, specifically TMEM16A (CaCC)[1].

The P2Y2 receptor is a Gq-coupled GPCR highly expressed on the apical membrane of airway epithelial cells[2][3]. Activation of P2Y2 stimulates phospholipase C (PLC), generating IP3 and triggering intracellular calcium release, which subsequently opens CaCCs to drive chloride and water secretion[2][3].

The Experimental Challenge: While endogenous nucleotides like UTP and ATP activate P2Y2, they are rapidly degraded by robust airway surface ectonucleotidases (half-life < 15 mins), severely limiting their utility for sustained functional studies[][5].

The MRS2698 Advantage: MRS2698 (2'-amino-2'-deoxy-2-thio-UTP) is a rationally designed P2Y2 agonist with an EC50 of ~8 nM[][6]. It boasts a >300-fold selectivity for P2Y2 over the closely related P2Y4 receptor[1][6]. Crucially, its 2'-amino and 2-thio modifications confer profound resistance to enzymatic hydrolysis, making MRS2698 the ideal compound for studying sustained, CFTR-independent ASL hydration[2][6].

Mechanistic Pathway

Fig 1. P2Y2 receptor activation by MRS2698 drives CFTR-independent ASL hydration via CaCC.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that robust pharmacology requires self-validating assay designs. The following protocols utilize primary CF-hBE cells (e.g., F508del homozygous) cultured at the Air-Liquid Interface (ALI) for 21-28 days to recapitulate the in vivo pseudostratified epithelium.

Protocol 1: Ussing Chamber Electrophysiology (Real-Time Cl- Secretion)

Objective: Quantify CaCC-mediated transepithelial short-circuit current ( ΔIsc​ ). Causality & Workflow:

• Mounting: Mount ALI inserts in Ussing chambers bathed in symmetrical Krebs-Henseleit buffer (37°C, 5% CO2). Voltage-clamp to 0 mV.

• ENaC Blockade (Self-Validation Step 1): Add Amiloride (100 µM) to the apical bath. Causality: CF epithelia exhibit hyperactive Epithelial Sodium Channels (ENaC). Blocking ENaC eliminates the absorptive positive current, stabilizing the baseline to accurately resolve subsequent secretory negative currents.

• CFTR Inhibition (Self-Validation Step 2): Add CFTRinh-172 (10 µM) apically. Causality: Even in CF models, residual CFTR activity can confound data. This creates a "pharmacological knockout," ensuring subsequent Cl- secretion is strictly CFTR-independent.

• Target Engagement: Add MRS2698 (1 µM) apically. Causality: MRS2698 binds apical P2Y2 receptors. Because it resists ectonucleotidases, you will observe a rapid, high-amplitude spike in Isc​ that decays much slower than endogenous UTP[][7].

• CaCC Blockade (Self-Validation Step 3): Add CaCCinh-A01 (10 µM) apically. Causality: This proves the MRS2698-induced current is specifically mediated by TMEM16A, as the inhibitor will rapidly force the Isc​ back to baseline.

Protocol 2: Confocal ASL Height Measurement (Functional Hydration)

Objective: Visualize and quantify the physical restoration of ASL volume. Causality & Workflow:

• Preparation: Gently wash the apical surface of CF-hBE ALI cultures with PBS to remove accumulated mucins that could trap fluorescent dyes and create artifacts.

• Dye Application: Apply 20 µL of PBS containing 2 mg/mL Texas Red-Dextran (10 kDa) to the apical surface. Causality: The high molecular weight dextran is membrane-impermeable. As water is secreted into the ASL, the dye is diluted, and the fluid column height increases.

• Treatment: Add MRS2698 (1 µM) or vehicle control to the apical fluid.

• Evaporation Control: Overlay the apical fluid with 100 µL of immiscible perfluorocarbon (PFC). Causality: PFC prevents evaporation during incubation, ensuring that any measured increase in ASL height is strictly due to biological water transport.

• Imaging: Incubate for 6 hours at 37°C. Image using X-Z confocal microscopy to measure the vertical height of the fluorescent fluid layer.

Protocol 3: Intracellular Calcium Mobilization (Upstream Validation)

Objective: Confirm the upstream Gq/PLC/IP3 signaling cascade. Causality & Workflow:

• Dye Loading: Load CF-hBE cells with Fluo-4 AM (calcium-sensitive dye) for 45 mins. Wash and incubate in physiological buffer.

• Antagonist Pre-treatment (Self-Validation): Pre-incubate a parallel cohort with 1 µM AR-C118925, a potent and selective P2Y2 antagonist[5][8]. Causality: This proves that the subsequent calcium transient is strictly P2Y2-mediated and not an off-target artifact.

• Agonist Injection: Inject MRS2698 (dose-response: 1 nM to 10 µM) and measure peak fluorescence intensity to establish the precise EC50 in your specific cell model.

Quantitative Data Presentation

The table below summarizes the expected experimental outcomes when comparing endogenous UTP to the optimized MRS2698 tool compound.

Pharmacological Parameter	UTP (Endogenous)	MRS2698	Biological Implication / Causality
P2Y2 EC50 Potency	~100 nM	~8 nM	Higher potency allows lower dosing, minimizing potential off-target effects[].
P2Y2 / P2Y4 Selectivity	Non-selective	>300-fold	Isolates P2Y2-specific signaling pathways in complex epithelia[1][6].
Ectonucleotidase Stability	Low ( t1/2​ < 15 min)	High ( t1/2​ > 4 hrs)	Enables sustained CaCC activation and long-term ASL hydration[5].
Peak ΔIsc​ (Cl- current)	High, rapid decay	High, sustained	Validates prolonged therapeutic potential in CFTR-deficient models[7].
ASL Height ( T=6 hrs)	Returns to baseline	Sustained increase	Proves that metabolic stability translates to functional airway hydration.

References

• [6] Title: P2Y2 receptor ligands | Source: Ghent University, Laboratory of Medicinal Chemistry | URL: [Link]

• [1] Title: P2Y nucleotide receptors: Promise of therapeutic applications | Source: Current Opinion in Pharmacology (PMC) | URL: [Link]

• [5] Title: Tools and drugs for uracil nucleotide-activated P2Y receptors | Source: Pharmacology & Therapeutics (PubMed) | URL: [Link]

• [2] Title: Molecular Modeling of the Human P2Y2 Receptor and Design of a Selective Agonist, 2′-Amino-2′-deoxy-2-thio-UTP | Source: Journal of Medicinal Chemistry (PMC) | URL: [Link]

• [8] Title: Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening | Source: ACS Publications | URL: [Link]

• [3] Title: Role of the Purinergic P2Y2 Receptor in Pulmonary Hypertension | Source: International Journal of Molecular Sciences (PMC) | URL: [Link]

• [7] Title: Nucleotides Acting at P2Y Receptors: Connecting Structure and Function | Source: Molecular Pharmacology (PMC) | URL: [Link]

Sources

• 1. P2Y nucleotide receptors: Promise of therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Modeling of the Human P2Y2 Receptor and Design of a Selective Agonist, 2′-Amino-2′-deoxy-2-thio-UTP - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of the Purinergic P2Y2 Receptor in Pulmonary Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tools and drugs for uracil nucleotide-activated P2Y receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Nucleotides Acting at P2Y Receptors: Connecting Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: MRS2698 Treatment for Smooth Muscle Cell Assays

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unraveling the Role of P2Y6 Receptor Activation in Smooth Muscle Cell Physiology with MRS2698

The P2Y6 receptor, a G-protein coupled receptor (GPCR) predominantly activated by uridine diphosphate (UDP), has emerged as a critical regulator of smooth muscle cell (SMC) function.[1][2][3] Its involvement in processes such as vasoconstriction, cell proliferation, and migration makes it a compelling target for therapeutic intervention in a variety of vascular and smooth muscle-related disorders, including atherosclerosis and hypertension.[4][5] MRS2698 is a potent and selective agonist of the P2Y2 receptor, however it also has some activity at the P2Y6 receptor and can be used to study its function. This document provides a comprehensive guide for utilizing MRS2698 to investigate its effects on smooth muscle cells through a series of in-vitro assays.

As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but also the scientific rationale behind the experimental design, ensuring robust and reproducible results.

P2Y6 Receptor Signaling Cascade

Activation of the P2Y6 receptor by MRS2698 initiates a well-defined signaling cascade. The receptor primarily couples to Gq/11 proteins, leading to the activation of phospholipase Cβ (PLCβ).[3][6] PLCβ then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum (ER), triggering the release of stored calcium (Ca2+) into the cytoplasm.[6] This rise in intracellular calcium, along with the activation of protein kinase C (PKC) by DAG, orchestrates a variety of cellular responses in smooth muscle cells, including contraction, proliferation, and migration.[7][8] Furthermore, P2Y6 activation can also engage the RhoA/Rho-kinase pathway, which plays a crucial role in calcium sensitization and stress fiber formation, further contributing to cell contraction and migration.[9][10][11]

Caption: Boyden Chamber Assay Workflow.

Intracellular Calcium Imaging (Fura-2 AM)

This method allows for the real-time measurement of changes in intracellular calcium concentration ([Ca2+]i) upon stimulation with MRS2698. Fura-2 AM is a membrane-permeable dye that is cleaved by intracellular esterases to the calcium-sensitive Fura-2. [6][8][9][12] Materials:

• SMCs cultured on glass coverslips

• Fura-2 AM (stock solution in DMSO)

• Pluronic F-127 (optional, to aid in dye loading)

• Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

• MRS2698

• Fluorescence microscope with ratiometric imaging capabilities (excitation at 340 nm and 380 nm, emission at ~510 nm)

Protocol:

• Cell Preparation: Seed SMCs on glass coverslips and allow them to reach 70-80% confluency.

• Dye Loading: Prepare a loading buffer containing 2-5 µM Fura-2 AM in HBSS. The addition of 0.02% Pluronic F-127 can facilitate dye solubilization.

• Incubation: Wash the cells with HBSS and incubate them in the Fura-2 AM loading buffer for 30-60 minutes at room temperature or 37°C, protected from light.

• De-esterification: After loading, wash the cells twice with HBSS and incubate for an additional 30 minutes in fresh HBSS to allow for complete de-esterification of the dye.

• Imaging: Mount the coverslip onto the stage of the fluorescence microscope. Perfuse the cells with HBSS and establish a stable baseline fluorescence ratio (F340/F380).

• Stimulation and Data Acquisition: Add MRS2698 at the desired concentration to the perfusion buffer and record the changes in the F340/F380 ratio over time.

Recommended MRS2698 Concentration Ranges

Based on the known potencies of related P2Y6 agonists and general principles of dose-response studies, the following concentration ranges for MRS2698 are recommended as a starting point for optimization. It is advisable to perform a dose-response curve to determine the optimal concentration for each specific assay and cell type.

Assay	Recommended Concentration Range	Notes
Proliferation (WST-1)	10 nM - 10 µM	A 48-72 hour incubation period is recommended to observe significant changes in cell number.
Migration (Boyden Chamber)	1 nM - 1 µM	A shorter incubation time (4-8 hours) is often sufficient to observe a chemotactic response.
Calcium Imaging (Fura-2 AM)	100 nM - 10 µM	A rapid and transient increase in intracellular calcium is expected within seconds to minutes of application.

Expected Results and Data Interpretation

• Proliferation Assay: Activation of the P2Y6 receptor by MRS2698 is expected to increase the proliferation of smooth muscle cells. [13]This will be observed as an increase in the absorbance at 450 nm in the WST-1 assay, which is directly proportional to the number of viable, metabolically active cells.

• Migration Assay: MRS2698 is anticipated to act as a chemoattractant for smooth muscle cells, leading to an increased number of cells migrating through the porous membrane towards the MRS2698 gradient in the Boyden chamber assay. * Calcium Imaging: Upon stimulation with MRS2698, a rapid increase in the F340/F380 fluorescence ratio should be observed, indicating a rise in intracellular calcium concentration. [5][11]This response is typically transient, with the calcium levels returning to baseline over time.

By employing these detailed protocols and understanding the underlying scientific principles, researchers can effectively utilize MRS2698 as a tool to dissect the intricate role of the P2Y6 receptor in smooth muscle cell biology.

References

• Barrett, M. O., Sesma, J. I., & Kosten, T. A. (2013). P2Y(14) receptor-mediated chemotaxis of human neutrophils. Journal of immunology (Baltimore, Md. : 1950), 191(11), 5786–5794.
• Boyden, S. (1962). The chemotactic effect of mixtures of antibody and antigen on polymorphonuclear leucocytes. The Journal of experimental medicine, 115(3), 453–466.
• Carter, S. B. (1967). A method of measuring the adhesive properties of single cells.
• Grynkiewicz, G., Poenie, M., & Tsien, R. Y. (1985). A new generation of Ca2+ indicators with greatly improved fluorescence properties. The Journal of biological chemistry, 260(6), 3440–3450.
• Yu, W., Sun, X., Robson, S. C., & Hill, W. G. (2013). Extracellular UDP enhances P2X-mediated bladder smooth muscle contractility via P2Y(6) activation of the phospholipase C/inositol trisphosphate pathway. FASEB journal : official publication of the Federation of American Societies for Experimental Biology, 27(5), 1895–1903.
• Kauffenstein, G., Drouin, A., Thorin-Trescases, N., Bachelard, H., Robaye, B., & D'Orléans-Juste, P. (2008). Knockout mice reveal a role for P2Y6 receptor in macrophages, endothelial cells, and vascular smooth muscle cells. Molecular pharmacology, 74(3), 777–784.
• Seye, K., Gadeau, A. P., & Daret, D. (2002). UDP acts as a growth factor for vascular smooth muscle cells by activation of P2Y6 receptors. American journal of physiology.
• Berridge, M. J. (1993). Inositol trisphosphate and calcium signalling.
• Wang, P., Henning, R., & Lerner, U. H. (2004). WST-1 is a more convenient and sensitive substitute for MTT in cell viability assays. Journal of immunological methods, 293(1-2), 155–163.
• Abbracchio, M. P., Burnstock, G., Boeynaems, J. M., Barnard, E. A., Boyer, J. L., Kennedy, C., ... & Zimmermann, H. (2006). International Union of Pharmacology LVIII: update on the P2Y G protein-coupled nucleotide receptors: from molecular mechanisms and pathophysiology to therapy. Pharmacological reviews, 58(3), 281–341.
• von Kügelgen, I. (2006). Pharmacological classification of P2Y receptors. Current topics in medicinal chemistry, 6(13), 1347–1354.
• Kauffenstein, G., Drouin, A., Thorin-Trescases, N., Bachelard, H., Robaye, B., & D'Orléans-Juste, P. (2016). Central Role of P2Y6 UDP Receptor in Arteriolar Myogenic Tone. Arteriosclerosis, thrombosis, and vascular biology, 36(7), 1434–1442.
• Loirand, G., Guérin, P., & Pacaud, P. (2006). Rho and Rho-associated kinases in smooth muscle contraction. Journal of cardiovascular pharmacology, 47(6), 743–752.
• Tominaga, T., Ishiyama, M., Ohseto, F., Sasamoto, K., Hamamoto, T., Suzuki, K., & Watanabe, M. (1999). A water-soluble tetrazolium salt, WST-8, is a good substrate for NADH-dehydrogenase in viable cells.
• Ishiyama, M., Tominaga, H., Shiga, M., Sasamoto, K., Ohkura, Y., & Ueno, K. (1996). A combined assay of cell viability and in vitro cytotoxicity with a highly water-soluble tetrazolium salt, neutral red and crystal violet. Biological & pharmaceutical bulletin, 19(11), 1518–1520.
• Nishimura, A., Sunggip, C., Tozaki-Saitoh, H., Shimauchi, T., Numaga-Tomita, T., Hirano, K., ... & Mori, Y. (2016). P2Y6 receptor-mediated Ca2+ signaling in vascular smooth muscle cells. Pflugers Archiv : European journal of physiology, 468(11-12), 1871–1883.
• Ngamwongwan, S., Jai-ua, C., & Limjindaporn, T. (2000). A rapid and simple colorimetric assay for cell viability and cytotoxicity. Siriraj Hospital Gazette, 52(4), 349–355.
• Hou, M., Harden, T. K., & Pendergast, J. A. (2002). P2Y6 receptor-mediated proliferation of vascular smooth muscle cells: role of ERK1/2 and p38 MAP kinases. American journal of physiology. Cell physiology, 282(4), C820–C829.
• Goncharova, E. A., Goncharov, D. A., & Krymskaya, V. P. (2006). Assays for in vitro monitoring of human airway smooth muscle (ASM) and human pulmonary arterial vascular smooth muscle (VSM) cell migration.
• Regulation of Smooth Muscle Cell Proliferation by Mitochondrial Ca2+ in Type 2 Diabetes. (2023). International Journal of Molecular Sciences, 24(16), 12906.

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• 3. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout - PMC [pmc.ncbi.nlm.nih.gov]
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MRS2698 administration techniques for in vivo studies

Application Note & Protocol: In Vivo Administration Techniques for MRS2698 (Selective P2Y2 Receptor Agonist)

Introduction & Mechanistic Rationale

In the landscape of purinergic signaling, isolating the specific physiological contributions of the P2Y2 receptor has historically been hindered by the rapid enzymatic degradation of its endogenous agonists, UTP and ATP, by ubiquitous ectonucleotidases (e.g., CD39, CD73)[1][2]. To overcome this barrier, rational drug design yielded MRS2698 (2'-amino-2'-deoxy-2-thio-UTP), a highly potent and selective P2Y2 receptor agonist[3].

The Causality of Molecular Design: The substitution of a sulfur atom at the 2-position of the uracil ring, combined with a 2'-amino modification on the ribose moiety, sterically and electronically shields the nucleotide’s phosphate bonds from rapid enzymatic cleavage[3]. This structural evolution grants MRS2698 an extended in vivo half-life and an EC50 of ~8 nM, alongside a several thousand-fold selectivity preference for P2Y2 over the closely related P2Y4 and P2Y6 receptors[1][3]. Consequently, MRS2698 is the premier pharmacological tool for interrogating P2Y2-mediated pathways in vivo, particularly in models of neuropathic pain, neuroinflammation, and cardiovascular remodeling[4][5].

Mechanistically, P2Y2 is a Gq/11-coupled G-protein coupled receptor (GPCR). Activation by MRS2698 stimulates Phospholipase C-β (PLC-β), triggering the cleavage of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol triphosphate (IP3) and diacylglycerol (DAG). This cascade culminates in intracellular calcium mobilization and Protein Kinase C (PKC) activation, driving downstream phenotypic responses such as glial modulation and endothelium-dependent vasodilation[6][7][8].

Figure 1: P2Y2 receptor signaling cascade activated by the selective agonist MRS2698.

Physicochemical Properties & Formulation Strategy

Because MRS2698 is a nucleotide derivative, its stability is highly dependent on the pH and ionic composition of its vehicle.

Causality in Vehicle Selection: For central nervous system (CNS) delivery, dissolving the compound in plain saline can induce osmotic shock and alter local pH, directly activating acid-sensing ion channels (ASICs) and confounding behavioral pain readouts. Therefore, Artificial Cerebrospinal Fluid (aCSF) is strictly required for intrathecal (i.t.) administration to maintain physiological homeostasis[4]. For systemic intravenous (i.v.) dosing, sterile 0.9% NaCl is sufficient to prevent hemolysis[7].

Table 1: Physicochemical Properties & Formulation Guidelines

Property / Parameter	Specification / Guideline	Mechanistic Rationale
Chemical Identity	2'-amino-2'-deoxy-2-thio-UTP	Thio-substitution prevents rapid hydrolysis by ectonucleotidases[3].
Target Receptor	P2Y2 (Agonist)	Highly selective over P2Y4/P2Y6; avoids adenosine receptor off-target effects[1][3].
Solubility	>50 mg/mL in H2O/PBS	Highly hydrophilic; requires an aqueous vehicle. Do not use DMSO.
CNS Vehicle (i.t.)	Artificial CSF (aCSF), pH 7.4	Maintains osmotic/ionic balance to prevent artefactual glial activation[4].
Systemic Vehicle (i.v.)	Sterile 0.9% NaCl (Saline)	Isotonic solution prevents endothelial stress during bolus dosing[7].

In Vivo Dosing Strategies & Self-Validating Systems

A robust in vivo protocol must be a self-validating system. To conclusively prove that the phenotypic readout (e.g., anti-allodynia or hypotension) is driven by P2Y2 activation, researchers must run parallel cohorts pre-treated with AR-C118925 , a highly selective, non-nucleotide P2Y2 receptor antagonist[1][8]. If the effect is truly P2Y2-mediated, AR-C118925 will completely abolish the MRS2698-induced response.

Table 2: Recommended In Vivo Dosing Regimens

Route of Admin	Typical Dose / Conc.	Target Application	Validation Antagonist Protocol
Intrathecal (i.t.)	10 - 100 μM (in 10 μL)	Neuropathic pain, spinal glial modulation	AR-C118925 (10 μM i.t., pre-treat 15 min prior)[1][8]
Intravenous (i.v.)	0.1 - 1.0 mg/kg	Cardiovascular remodeling, vascular tone	AR-C118925 (1 mg/kg i.v., systemic pre-treatment)[5][8]
Local Perfusion	1 - 10 μM	Pancreatic/mesenteric artery vasodilation	AR-C118925 (Co-perfused in tissue bath)[7]

Detailed Experimental Protocols

Protocol A: Intrathecal (i.t.) Administration in Rodent Models of Neuropathic Pain

This protocol is designed to evaluate the neuromodulatory effects of P2Y2 activation on spinal microglia and satellite glial cells following nerve injury (e.g., Chronic Constriction Injury).

• Vehicle Preparation: Prepare fresh aCSF (119 mM NaCl, 26.2 mM NaHCO3, 2.5 mM KCl, 1 mM NaH2PO4, 1.3 mM MgCl2, 2.5 mM CaCl2, 11 mM glucose). Bubble continuously with 95% O2 / 5% CO2 to maintain a strict pH of 7.4.

• Compound Reconstitution: Dissolve MRS2698 powder in aCSF to yield a 1 mM stock solution. Keep on ice. Immediately prior to injection, dilute to the working concentration (e.g., 50 μM).

• Self-Validation Setup: Divide the cohort into three groups:

  • Group 1: Vehicle control (10 μL aCSF).

  • Group 2: MRS2698 alone (50 μM in 10 μL).

  • Group 3: AR-C118925 (10 μM) administered 15 minutes prior to MRS2698[1][8].

• Administration Technique: Under light isoflurane anesthesia (2-3%), position the rodent in prone recumbency. Perform a lumbar puncture at the L5-L6 intervertebral space using a 30-gauge needle attached to a Hamilton syringe.

• Injection: Inject 10 μL of the solution slowly over 10 seconds. Observe for a reflexive tail flick, which mechanically confirms successful dural penetration and accurate intrathecal delivery.

• Pharmacodynamic Readout: Assess mechanical allodynia using von Frey filaments at 30, 60, and 120 minutes post-injection to map the pharmacokinetic/pharmacodynamic (PK/PD) decay curve.

Protocol B: Intravenous (i.v.) Administration for Hemodynamic Monitoring

This protocol isolates the endothelium-dependent vasodilatory effects of P2Y2 activation.

• Formulation: Dissolve MRS2698 in sterile 0.9% NaCl to a working concentration of 0.5 mg/mL.

• Catheterization: Anesthetize the subject and surgically implant a micro-renathane catheter into the right jugular vein. Flush with heparinized saline (50 IU/mL) to maintain patency.

• Dosing: Administer MRS2698 as a slow bolus (e.g., 0.5 mg/kg) over 30 seconds. Causality: Rapid bolus injection of nucleotides can cause acute volume overload and trigger baroreceptor reflexes, masking the primary vasodilatory effect.

• Monitoring: Continuously record mean arterial pressure (MAP) and heart rate via a femoral artery transducer. P2Y2 activation on endothelial cells triggers nitric oxide (NO) release, resulting in a quantifiable, transient hypotensive response[7].

Figure 2: Self-validating in vivo experimental workflow for MRS2698 administration.

References[3] Title: Molecular Modeling of the Human P2Y2 Receptor and Design of a Selective Agonist, 2′-Amino-2′-deoxy-2-thio-UTP

Source : nih.gov URL :[4] Title : 1 Biochemical Pharmacology Commentary BCP-D-12-00940 Revised P2Y PURINERGIC RECEPTORS: NEW TARGETS FOR ANALGESIC AND ANTIMIGRAIN Source : unimi.it URL :[1] Title : Tools and drugs for uracil nucleotide-activated P2Y receptors Source : nih.gov URL :[6] Title : G protein-coupled adenosine (P1) and P2Y receptors: ligand design and receptor interactions Source : nih.gov URL :[5] Title : P2 purinergic receptors at the heart of pathological left ventricular remodeling following acute myocardial infarction Source : physiology.org URL :[2] Title : The Purinergic System as a Pharmacological Target for the Treatment of Immune-Mediated Inflammatory Diseases Source : nih.gov URL :[7] Title : Characterisation of the P2Y14 receptor in the pancreas: control of vascular tone and insulin secretion Source : cardiff.ac.uk URL :[8] Title : Pharmacological characterization of P2Y receptor subtypes – an update Source : nih.gov URL :

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• 2. The Purinergic System as a Pharmacological Target for the Treatment of Immune-Mediated Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular Modeling of the Human P2Y2 Receptor and Design of a Selective Agonist, 2′-Amino-2′-deoxy-2-thio-UTP - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Interrogating P2Y Receptor Signaling Pathways with the Selective Agonist MRS2698

Introduction: The P2Y Receptor Family and the Utility of MRS2698

G-protein coupled receptors (GPCRs) represent the largest family of cell surface receptors and are paramount targets in drug development. Within this superfamily, the P2Y purinergic receptors, activated by extracellular nucleotides like ATP, ADP, UTP, and UDP, play critical roles in a vast array of physiological and pathological processes, including inflammation, thrombosis, and neurotransmission.[1][2]

This application note focuses on methodologies to measure the signaling activity of the P2Y2 receptor subtype. The P2Y2 receptor is endogenously activated by ATP and UTP and is coupled to the Gq/11 family of G-proteins.[3] To facilitate precise investigation, selective pharmacological tools are indispensable. MRS2698 is a potent and highly selective synthetic agonist for the P2Y2 receptor, with an EC50 value in the low nanomolar range and over 300-fold selectivity against the related P2Y4 receptor.[4][5][] Its use allows for the specific activation of the P2Y2 receptor, enabling researchers to dissect its downstream signaling pathways without the confounding effects of activating other P2Y subtypes.

This guide provides detailed protocols for characterizing the primary signaling cascades initiated by MRS2698-mediated P2Y2 receptor activation in cell-based models. We will cover the canonical calcium mobilization pathway, downstream MAP kinase activation, and β-arrestin recruitment, providing researchers with a robust toolkit for their investigations.

The P2Y2 Receptor Signaling Network

Activation of the P2Y2 receptor by an agonist such as MRS2698 primarily initiates a well-characterized Gq/11-mediated signaling cascade. This is often considered the canonical pathway for this receptor. However, like many GPCRs, its signaling is not monolithic and can branch into other important cellular responses.

2.1 The Canonical Gq/11-PLC-Ca2+ Pathway Upon agonist binding, the P2Y2 receptor undergoes a conformational change, activating its associated heterotrimeric G-protein, Gq/11. The activated Gαq subunit dissociates and stimulates phospholipase C (PLCβ). PLCβ then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum (ER), triggering the release of stored calcium (Ca2+) into the cytosol.[7] This rapid and transient increase in intracellular Ca2+ concentration is a hallmark of Gq/11 activation and serves as a direct, measurable output of receptor activity.[8][9] Simultaneously, DAG and Ca2+ synergistically activate protein kinase C (PKC), which phosphorylates a multitude of downstream targets, influencing diverse cellular processes.

Caption: Canonical P2Y2 receptor Gq/11 signaling pathway.

2.2 Downstream MAPK/ERK Pathway Activation The signaling cascade does not terminate with calcium release. P2Y receptor activation, often through PKC-dependent mechanisms or transactivation of receptor tyrosine kinases (RTKs) like the EGFR, can converge on the mitogen-activated protein kinase (MAPK) cascade, particularly the extracellular signal-regulated kinase (ERK1/2) pathway.[10][11] Activation of this pathway involves a series of phosphorylation events (Raf -> MEK -> ERK) and ultimately leads to the phosphorylation of ERK1/2. Phosphorylated ERK (p-ERK) translocates to the nucleus to regulate transcription factors, such as Elk-1 via the Serum Response Element (SRE), influencing long-term cellular responses like proliferation and differentiation.[12][13]

2.3 β-Arrestin Recruitment and Signal Regulation Following activation, GPCRs are phosphorylated by G-protein-coupled receptor kinases (GRKs). This phosphorylation promotes the binding of β-arrestin proteins.[14] β-arrestin recruitment serves two primary functions: it desensitizes the G-protein signaling by sterically hindering G-protein coupling and promotes receptor internalization.[15] Furthermore, β-arrestin can act as a scaffold for other signaling molecules, initiating a wave of G-protein-independent signaling.[16][17] Measuring β-arrestin recruitment is therefore crucial for understanding receptor regulation and identifying "biased agonists" that preferentially activate one pathway over another.

Experimental Protocols

The following protocols provide step-by-step methodologies to quantify the key signaling events downstream of P2Y2 receptor activation by MRS2698.

Protocol 1: Intracellular Calcium Mobilization Assay

This protocol measures the rapid increase in intracellular calcium concentration following receptor activation, providing a direct readout of Gq/11 coupling. We describe a fluorescent plate-reader-based method using a calcium-sensitive dye like Fura-2 AM or Fluo-4 AM.[18][19] Fura-2 is a ratiometric dye, which can minimize variability from uneven dye loading, whereas Fluo-4 is a single-wavelength dye known for its bright signal.[20]

3.1.1 Materials

• Cells: HEK293, CHO, or other cell lines endogenously or recombinantly expressing the P2Y2 receptor.

• Agonist: MRS2698 (Tocris, MedKoo, etc.).

• Calcium Indicator: Fura-2 AM or Fluo-4 AM.

• Buffers: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES (pH 7.4).

• Reagents: Pluronic F-127, Probenecid (optional, anion-exchange transport inhibitor), Ionomycin (positive control), EGTA (for quenching).

• Equipment: Fluorescence plate reader with automated injectors (e.g., FlexStation, PHERAstar).

3.1.2 Reagent Preparation

• MRS2698 Stock: Prepare a 10 mM stock solution in DMSO. Store at -20°C.

• Dye Loading Buffer: For a final concentration of 4 µM Fura-2 AM, mix the dye with an equal volume of 20% Pluronic F-127 before diluting in HBSS/HEPES. If using, add Probenecid to a final concentration of 2.5 mM.[7]

• Assay Plate: Prepare a serial dilution of MRS2698 in HBSS/HEPES at 5x the final desired concentration for the injection plate.

3.1.3 Procedure

• Cell Plating: Seed cells into a black-walled, clear-bottom 96-well or 384-well plate to achieve 80-95% confluency on the day of the assay.

• Dye Loading: Aspirate the growth medium and wash cells once with HBSS/HEPES. Add 100 µL (for 96-well) of Dye Loading Buffer to each well.

• Incubation: Incubate the plate at 37°C for 45-60 minutes in the dark.

• Washing: Gently aspirate the loading buffer and wash the cells twice with HBSS/HEPES (containing 2.5 mM Probenecid if used). Leave 100 µL of buffer in each well.

• Equilibration: Incubate the plate at room temperature for 20-30 minutes to allow for complete de-esterification of the AM ester.[7]

• Measurement: Place the cell plate and the compound plate into the fluorescence plate reader.

  • Set the instrument to record fluorescence over time. For Fura-2, alternate excitation at ~340 nm and ~380 nm, with emission at ~510 nm.[21] For Fluo-4, use excitation at ~494 nm and emission at ~516 nm.[22]

  • Establish a stable baseline reading for 15-30 seconds.

  • Program the injector to add 25 µL of 5x MRS2698 solution to the wells.

  • Continue recording the fluorescence signal for 60-180 seconds to capture the peak response and subsequent decay.

• Controls: Include wells with vehicle (DMSO) as a negative control and a saturating concentration of a positive control like Ionomycin or ATP to determine the maximum system response.

Caption: Experimental workflow for the calcium mobilization assay.

Protocol 2: ERK1/2 Phosphorylation by Western Blot

This protocol provides a semi-quantitative method to detect the activation of the MAPK/ERK pathway by measuring the increase in phosphorylated ERK1/2 relative to the total ERK1/2 protein.[12]

3.2.1 Materials

• Cells & Agonist: As described in Protocol 1.

• Buffers: PBS, RIPA Lysis Buffer (with protease/phosphatase inhibitors), Laemmli sample buffer.

• Antibodies: Primary antibodies against phospho-ERK1/2 (p-ERK) and total ERK1/2. HRP-conjugated secondary antibody.

• Reagents: BCA Protein Assay Kit, SDS-PAGE gels, PVDF membrane, ECL chemiluminescent substrate.

• Equipment: Electrophoresis and Western blot transfer apparatus, imaging system (e.g., ChemiDoc).

3.2.2 Procedure

• Cell Culture and Starvation: Plate cells in 6-well plates. Once they reach ~80% confluency, replace the growth medium with serum-free medium and incubate for 12-18 hours. This crucial step reduces basal ERK phosphorylation.[12]

• Stimulation: Treat the serum-starved cells with various concentrations of MRS2698 for a predetermined time (a time-course experiment, e.g., 2, 5, 10, 30 min, is recommended to find the peak response, typically around 5-10 minutes).

• Lysis: Immediately after stimulation, place plates on ice, aspirate the medium, and wash twice with ice-cold PBS. Add 100-150 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer to a microcentrifuge tube.[23][24]

• Protein Quantification: Centrifuge lysates at ~14,000 x g for 15 min at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts for all samples, add Laemmli buffer, and boil at 95°C for 5 min. Load 20-30 µg of protein per lane on an SDS-PAGE gel.[24] Transfer separated proteins to a PVDF membrane.

• Antibody Incubation:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate with anti-p-ERK1/2 antibody (typically 1:1000-1:2000) overnight at 4°C.

  • Wash with TBST and incubate with HRP-conjugated secondary antibody (1:5000-1:10,000) for 1 hour at room temperature.

• Detection: Wash thoroughly, then apply ECL substrate and capture the chemiluminescent signal using an imaging system.[12]

• Stripping and Re-probing: To normalize, the same membrane must be probed for total ERK. Strip the membrane of the first set of antibodies using a stripping buffer, re-block, and then probe with an anti-total-ERK1/2 antibody following steps 6-7.[12][23]

Caption: Workflow for Western blot analysis of ERK1/2 phosphorylation.

Protocol 3: MAPK/ERK Pathway Reporter Assay

This high-throughput assay measures the transcriptional activity resulting from ERK pathway activation. It uses a reporter gene (e.g., firefly luciferase) under the control of a Serum Response Element (SRE), which is activated by the transcription factor complex involving Elk-1, a downstream target of p-ERK.[25]

3.3.1 Materials

• Cells & Agonist: As described in Protocol 1.

• Reporter System: SRE-luciferase reporter vector (e.g., pGL4.33[luc2P/SRE/Hygro]) and a constitutively expressed control vector (e.g., Renilla luciferase) for normalization.[26] Lentiviral particles are also available for creating stable cell lines.[27][28]

• Reagents: Transfection reagent (e.g., Lipofectamine), Dual-Luciferase Reporter Assay System (Promega).

• Equipment: Luminometer.

3.3.2 Procedure

• Transfection: Co-transfect cells in a 96-well plate with the SRE-luciferase reporter vector and the control Renilla vector. Allow 24 hours for expression.

• Starvation: Replace the medium with serum-free or low-serum (0.5%) medium and incubate for 18-24 hours.[13]

• Stimulation: Add various concentrations of MRS2698 to the wells and incubate for 5-6 hours at 37°C.[27]

• Lysis and Measurement:

  • Aspirate the medium and lyse the cells according to the Dual-Luciferase kit manufacturer's protocol.

  • Measure the firefly luciferase activity in a luminometer.

  • Add the Stop & Glo® reagent to quench the firefly reaction and simultaneously measure the Renilla luciferase activity.[13]

• Analysis: Normalize the SRE-driven firefly luciferase signal by dividing it by the Renilla luciferase signal for each well. This corrects for variations in transfection efficiency and cell number.

Protocol 4: β-Arrestin Recruitment Assay

This protocol describes a general method to measure the recruitment of β-arrestin to the activated P2Y2 receptor. Commercially available assays, such as the PathHunter® (DiscoverX) enzyme fragment complementation (EFC) assay, are widely used.[14][16] In this system, the receptor is tagged with a small enzyme fragment (ProLink, PK) and β-arrestin is tagged with a larger, complementary fragment (Enzyme Acceptor, EA). Agonist-induced recruitment brings the fragments together, forming an active β-galactosidase enzyme that hydrolyzes a substrate to produce a chemiluminescent signal.[14]

3.4.1 Materials

• Cells: A cell line engineered to co-express the P2Y2-PK fusion protein and the β-arrestin-EA fusion protein (e.g., from DiscoverX).

• Agonist: MRS2698.

• Reagents: Cell plating reagents, detection reagents (substrate, lysis solution) from the assay kit manufacturer.

• Equipment: Chemiluminescent plate reader.

3.4.2 Procedure

• Cell Plating: Seed the engineered cells in a white-walled 96-well or 384-well plate according to the manufacturer's density recommendations and incubate overnight.

• Compound Addition: Prepare a serial dilution of MRS2698 in the appropriate assay buffer. Add the compound solutions to the cells.

• Incubation: Incubate the plate at 37°C for 60-90 minutes (this time should be optimized for the specific receptor).

• Signal Detection:

  • Allow the plate to equilibrate to room temperature.

  • Add the detection reagents as per the manufacturer's protocol. This typically involves a single addition of a reagent that lyses the cells and contains the chemiluminescent substrate.

  • Incubate for 60 minutes at room temperature in the dark.

• Measurement: Read the chemiluminescent signal using a plate reader.

Data Analysis and Interpretation

For each functional assay (Calcium, SRE, β-Arrestin), raw data should be normalized. For agonist dose-response curves, normalize the data with the baseline set to 0% and the maximal response to a saturating concentration of agonist (or positive control) set to 100%. Plot the normalized response against the logarithm of the agonist concentration and fit the data to a four-parameter logistic equation using software like GraphPad Prism to determine the EC50 (potency) and Emax (efficacy) values.

For Western blotting, use densitometry software (e.g., ImageJ) to quantify the band intensity.[23] For each sample, the p-ERK signal must be normalized to its corresponding total ERK signal. The resulting ratio (p-ERK / total ERK) can then be compared across different treatment conditions.

Table 1: Summary of Assay Outputs

Assay	Primary Pathway Measured	Key Output Parameter(s)	Throughput
Calcium Mobilization	Gq/11 → PLC → Ca2+	EC50, Emax, Signal Kinetics	High
Western Blot (p-ERK)	MAPK/ERK	Fold-change in p-ERK/Total ERK	Low
SRE-Luciferase Reporter	MAPK/ERK → Transcription	EC50, Emax	High
β-Arrestin Recruitment	Receptor Regulation/Desensitization	EC50, Emax	High

Conclusion

The selective P2Y2 receptor agonist MRS2698 is a powerful tool for dissecting the complex signaling networks regulated by this receptor. By employing the assays detailed in this guide—from the rapid, proximal event of calcium mobilization to downstream transcriptional activation and regulatory protein recruitment—researchers can build a comprehensive pharmacological profile of the P2Y2 receptor in their system of interest. The use of appropriate controls and robust data analysis, as outlined, is essential for generating reliable and reproducible results, ultimately advancing our understanding of purinergic signaling in health and disease.

References

• Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. Methods in Cell Biology. (URL: [Link])

• An overview of Ca 2+ mobilization assays in GPCR drug discovery. ResearchGate. (URL: [Link])

• The P2Y6 receptor signals through Gαq /Ca2+ /PKCα and Gα13 /ROCK pathways to drive the formation of membrane protrusions and dictate cell migration. Journal of Cellular Physiology. (URL: [Link])

• An overview of Ca 2+ mobilization assays in GPCR drug discovery. Expert Opinion on Drug Discovery. (URL: [Link])

• P2Y6 receptor signaling pathway mediates inflammatory responses induced by monosodium urate crystals. The Journal of Immunology. (URL: [Link])

• Tools and drugs for uracil nucleotide-activated P2Y receptors. Purinergic Signalling. (URL: [Link])

• Measuring GPCR-Induced Intracellular Calcium Signaling Using a Quantitative High-Throughput Assay. Methods in Molecular Biology. (URL: [Link])

• An overview of Ca2+ mobilization assays in GPCR drug discovery. Expert Opinion on Drug Discovery. (URL: [Link])

• Ca2+ mobilization assays in GPCR drug discovery. Methods in Molecular Biology. (URL: [Link])

• Macrophage P2Y6 receptor signalling as a key mediator and therapeutic target in atherosclerosis. Cardiovascular Research. (URL: [Link])

• SRE Luciferase Reporter Lentivirus. BPS Bioscience. (URL: [Link])

• P2Y nucleotide receptors: Promise of therapeutic applications. ACS Chemical Neuroscience. (URL: [Link])

• Measurement of β-Arrestin Recruitment for GPCR Targets. Assay Guidance Manual - NCBI Bookshelf. (URL: [Link])

• The Role of P2y6 Receptor in Disease Occurrence and Progression. Lupine Publishers. (URL: [Link])

• P2Y6 receptor-mediated signaling amplifies TLR-induced pro-inflammatory responses in microglia. Frontiers in Immunology. (URL: [Link])

• P2Y6 receptor signaling in natural killer cells impairs insulin sensitivity in obesity. bioRxiv. (URL: [Link])

• Selective induction of endothelial P2Y6 nucleotide receptor promotes vascular inflammation. Blood. (URL: [Link])

• An Introduction to P2X and P2Y Receptors. News-Medical.Net. (URL: [Link])

• Luciferase Reporter Assay for Deciphering GPCR Pathways. Promega. (URL: [Link])

• Measurement of β-Arrestin Recruitment for GPCR Targets. PubMed. (URL: [Link])

• Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors. JOVE. (URL: [Link])

• Pharmacological characterization of P2Y receptor subtypes – an update. Naunyn-Schmiedeberg's Archives of Pharmacology. (URL: [Link])

• SRE Reporter Kit (MAPK/ERK Signaling Pathway). AMSBIO. (URL: [Link])

• Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader. Bio-protocol. (URL: [Link])

• Luciferase Reporter Assay System for Deciphering GPCR Pathways. Combinatorial Chemistry & High Throughput Screening. (URL: [Link])

• ClickArr: a novel, high-throughput assay for evaluating β-arrestin isoform recruitment. Frontiers in Pharmacology. (URL: [Link])

• SRE Luciferase Reporter Lentivirus (ERK Signaling Pathway). BPS Bioscience. (URL: [Link])

• Western blot assay for the expression of pErk 1 and 2 and total Erk 1 and 2. ResearchGate. (URL: [Link])

• Target: P2Y purinoceptor 6 (CHEMBL4714). ChEMBL - EMBL-EBI. (URL: [Link])

• P2Y6R Agonist. Alzheimer's Drug Discovery Foundation. (URL: [Link])

• P2Y6 Receptor: A Promising Therapeutic Target for Atherosclerosis. ResearchGate. (URL: [Link])

• A purinergic P2Y6 receptor agonist prodrug modulates airway inflammation, remodeling, and hyperreactivity in a mouse model of asthma. PLoS ONE. (URL: [Link])

• Mechanisms of sympathoexcitation via P2Y 6 receptors. Frontiers in Neuroscience. (URL: [Link])

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Technical Notes & Optimization

Technical Support Center: Troubleshooting MRS2698 Solubility in Aqueous Buffers

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for MRS2698. This document is designed for researchers, scientists, and drug development professionals who are utilizing MRS2698 in their experiments. As a potent and selective P2Y₂ receptor agonist, achieving accurate and stable solutions is critical for reliable experimental outcomes.[1][][3] This guide provides in-depth, experience-driven advice to address common solubility challenges in a direct question-and-answer format.

Understanding MRS2698: Core Properties

Before troubleshooting, it's essential to understand the physicochemical nature of MRS2698. It is a synthetic nucleotide derivative, and its structure dictates its solubility behavior.[4][5] Unlike many receptor antagonists which can be highly lipophilic, MRS2698 possesses a hydrophilic profile, which can be misleading. Its multiple phosphate groups are key to its solubility but also introduce sensitivities to pH and ionic environment.

Property	Value	Significance for Solubility
Molecular Formula	C₉H₁₆N₃O₁₃P₃S	The presence of multiple oxygen, nitrogen, and phosphate groups suggests potential for hydrogen bonding with water.[1][]
Molecular Weight	~499.22 g/mol	Standard for a nucleotide triphosphate derivative.
XLogP3-AA	-4.55	This strongly negative value indicates high hydrophilicity, predicting good intrinsic water solubility.[5] Challenges are therefore unlikely due to lipophilicity.
Compound Type	Uridine Triphosphate Analog	Contains ionizable phosphate groups, making its solubility highly dependent on the pH of the aqueous buffer.

Frequently Asked Questions & Troubleshooting Guide

Q1: My solid MRS2698 powder will not dissolve when I add it directly to my aqueous buffer (e.g., PBS). What is the problem?

Answer: This is a common and expected issue. Direct dissolution of a complex, solid-state organic molecule into a buffered aqueous solution is often inefficient, even for hydrophilic compounds. The high activation energy required to break the compound's crystal lattice structure is not easily overcome by the buffer alone.

The industry-standard and scientifically validated approach is a two-step dissolution process:

• Create a Concentrated Primary Stock: Dissolve the compound in a small volume of a suitable organic solvent to fully disrupt the crystal structure and solvate the individual molecules.

• Perform a Secondary Dilution: Carefully dilute this concentrated stock into the final aqueous buffer to the desired working concentration.

This method ensures the compound is already in a monomeric, solvated state before it encounters the aqueous environment, dramatically improving its ability to form a stable solution.

Q2: What is the recommended solvent for preparing a concentrated stock solution of MRS2698?

Answer: Based on supplier data and established laboratory practices for polar molecules, high-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing primary stock solutions of MRS2698.[3][6]

Causality: DMSO is a powerful, polar aprotic solvent.[6] Its polarity allows it to effectively solvate the polar regions of MRS2698, while its aprotic nature prevents it from interfering with the compound's hydrogen-bonding capabilities once diluted into water. It is an excellent solvent for dissolving a wide range of organic compounds for biological assays.[6][7]

Experimental Protocol 1: Preparation of a Concentrated MRS2698 Stock Solution

• Pre-calculation: Determine the mass of MRS2698 required for your desired stock concentration (e.g., 10 mM). Use the batch-specific molecular weight found on the product's Certificate of Analysis for the highest accuracy.

• Aliquot Compound: Weigh the solid MRS2698 into a sterile, low-adsorption microcentrifuge tube or glass vial.

• Add Solvent: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the solid.

• Promote Dissolution: Vortex the solution vigorously for 1-2 minutes. If solid particles remain, gently warm the solution in a 37°C water bath for 5-10 minutes and vortex again. Sonication in a water bath for 5 minutes can also be highly effective.[8][9]

• Visual Confirmation: Ensure the solution is completely clear, with no visible particulates. This is your self-validating checkpoint; a clear solution indicates complete dissolution.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light and moisture.[3]

Q3: I successfully made a 10 mM stock in DMSO, but the compound precipitates immediately when I add it to my cell culture media or PBS. How do I prevent this?

Answer: This phenomenon, known as "crashing out," occurs when the compound rapidly leaves the organic solvent and enters an aqueous environment where its solubility limit is exceeded at that localized concentration.[10] The key is to manage the transition between solvents to keep the compound below its solubility limit in the final buffer at all times during the dilution process.

Troubleshooting Workflow for Precipitation

Caption: Troubleshooting logic for MRS2698 precipitation.

Experimental Protocol 2: Recommended Dilution of DMSO Stock into Aqueous Buffer

• Prepare Buffer: Place the final volume of your aqueous buffer (e.g., 990 µL of PBS) into a sterile tube.

• Initiate Mixing: Place the tube on a vortex mixer set to a medium-high speed to create a rapid cyclone.

• Slow Addition: While the buffer is actively mixing, slowly add the required volume of the concentrated DMSO stock (e.g., 10 µL for a 1:100 dilution) drop-by-drop into the side of the vortex. Crucially, do not inject the stock directly into the center or bottom of the buffer.

• Continue Mixing: Allow the solution to vortex for an additional 30-60 seconds after the addition is complete to ensure homogeneity.

• Final DMSO Concentration: Always calculate your final DMSO concentration. Most cell lines can tolerate 0.1-0.5% DMSO, but this should be validated.[8] Always include a vehicle control (buffer + same final % of DMSO) in your experiments.

Q4: Could the pH of my aqueous buffer be the primary cause of my solubility issues?

Answer: Yes, this is a highly probable cause. MRS2698 is an analog of uridine triphosphate, meaning it has multiple phosphate groups that are ionizable. The solubility of such molecules is critically dependent on pH.[11][12]

Mechanistic Explanation: The phosphate groups on MRS2698 have pKa values that fall in a range where changes in physiological pH can significantly alter their protonation state.

• In acidic conditions (pH < 7.0): The phosphate groups become protonated, neutralizing their negative charge. This reduces their ability to interact favorably with polar water molecules, leading to a decrease in solubility and potential precipitation.[13]

• In neutral to slightly alkaline conditions (pH 7.4 - 8.0): The phosphate groups are deprotonated, carrying a net negative charge. This ionic state maximizes interaction with water, significantly enhancing solubility.[11]

Buffer System	Recommended pH Range	Scientific Rationale & Notes
Phosphate-Buffered Saline (PBS)	7.4 - 7.6	Standard physiological pH that should maintain MRS2698 in a soluble, ionized state.
HEPES	7.2 - 8.0	An excellent zwitterionic buffer. Provides stable pH control without contributing divalent cations that could precipitate the compound.
Tris-HCl	7.5 - 8.5	A common buffer that works well in the slightly alkaline range, which is favorable for nucleotide solubility.
Cell Culture Media (e.g., DMEM)	7.2 - 7.4 (in CO₂)	Be aware that media often contain Ca²⁺ and Mg²⁺. If precipitation occurs, test solubility in a simple buffer first to isolate the cause.

Q5: I've optimized my dilution technique and buffer pH, but I still see a slight haze or precipitation over time. What else can I investigate?

Answer: If the primary factors of dilution and pH have been addressed, consider these secondary, but still critical, variables:

• Buffer Composition - Divalent Cations: High concentrations of divalent cations, particularly Ca²⁺ and Mg²⁺, can form insoluble salts with the triphosphate moiety of MRS2698. This is a well-known interaction for nucleotides like ATP. If your experiment allows, try preparing the final solution in a buffer devoid of these ions (like HEPES or Tris) and adding them back at the last moment if required for the assay.

• Compound Purity and Age: Ensure you are using a high-purity batch of MRS2698. Over time, or with improper storage, the solid compound can degrade or absorb moisture, which can impact solubility.[7] Using a fresh vial or a compound stored under desiccation is advisable.

• Final Concentration vs. Solubility Limit: It is possible that your desired final concentration simply exceeds the intrinsic solubility limit of MRS2698 in that specific buffer, even under optimal conditions. Try preparing a dilution series to determine the maximum achievable concentration empirically.

• Temperature: Temperature can influence solubility, although for a hydrophilic compound like MRS2698, the effect of pH is usually much more dominant.[11][14] Ensure your buffer is at the experimental temperature (e.g., 37°C) during dilution, as solubility can sometimes decrease upon cooling.

By systematically addressing these factors—from the fundamental two-step dissolution protocol to the nuances of buffer chemistry—you can establish a robust and reproducible method for preparing stable aqueous solutions of MRS2698 for your research.

References

• MRS2698 | Ligand page | IUPHAR/BPS Guide to MALARIA PHARMACOLOGY. (n.d.). IUPHAR/BPS Guide to Pharmacology. Retrieved March 21, 2026, from [Link]

• MRS2698 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). IUPHAR/BPS Guide to Pharmacology. Retrieved March 21, 2026, from [Link]

• El-Tayeb, A., et al. (2022). Functionalized Congeners of 2H-Chromene P2Y6 Receptor Antagonists. Molecules, 27(15), 4983. [Link]

• Cicko, S., et al. (2021). Drug-like Antagonists of P2Y Receptor Subtypes: An Update. International Journal of Molecular Sciences, 22(16), 8438. [Link]

• MRS 2693 trisodium salt | Purinergic (P2Y) Receptors - Bio-Techne. (n.d.). Bio-Techne. Retrieved March 21, 2026, from [Link]

• Raza, A., et al. (2024). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. Pharmaceuticals, 17(12), 1569. [Link]

• Tan, S. G., & Weng, J. K. (2021). Overcoming the Challenge of Poor Drug Solubility. Pharmaceutical Technology, 45(3), 22-26. [Link]

• Various Authors. (2014). Why do DMSO dissolved Chemical Inhibitors precipitate in PBS? ResearchGate. Retrieved March 21, 2026, from [Link]

• Various Authors. (2022). How to tackle compound solubility issue. Reddit. Retrieved March 21, 2026, from [Link]

• Erb, L., et al. (2014). Lack of Specificity Shown by P2Y6 Receptor Antibodies. PLoS One, 9(10), e109212. [Link]

• Teychené, S., & Puel, F. (2014). Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). ResearchGate. Retrieved March 21, 2026, from [Link]

• Choi, S. H., et al. (2002). pH-induced Solubility Transition of Sulfonamide-Based Polymers. Journal of Biomedical Materials Research, 61(1), 107-114. [Link]

• Jinno, J., et al. (2000). Dissolution of ionizable water-insoluble drugs: the combined effect of pH and surfactant. Journal of Pharmaceutical Sciences, 89(2), 268-274. [Link]

• Dimethyl sulfoxide - Wikipedia. (n.d.). Wikipedia. Retrieved March 21, 2026, from [Link]

• Ko, H., et al. (2005). Synthesis and Potency of Novel Uracil Nucleotides and Derivatives as P2Y2 and P2Y6 Receptor Agonists. Bioorganic & Medicinal Chemistry, 13(5), 1815-1828. [Link]

• Wang, L., et al. (2023). Discovery of Selective P2Y6R Antagonists with High Affinity and In Vivo Efficacy for Inflammatory Disease Therapy. Journal of Medicinal Chemistry, 66(15), 10567-10583. [Link]

• How to dissolve peptides in DMSO? - LifeTein®. (n.d.). LifeTein®. Retrieved March 21, 2026, from [Link]

• Naganawa, S., et al. (2017). Identification of novel selective P2Y6 receptor antagonists by high-throughput screening assay. Biological and Pharmaceutical Bulletin, 40(6), 878-884. [Link]

• Vardan, M., et al. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. Retrieved March 21, 2026, from [Link]

• US5868908A - Separation of inorganic salts from dimethyl sulfoxide - Google Patents. (n.d.). Google Patents.

• Zhu, K., et al. (2023). Influence of Changes in pH and Temperature on the Distribution of Apparent Iron Solubility in the Oceans. Global Biogeochemical Cycles, 37(5), e2022GB007617. [Link]

• Various Authors. (2014). DMSO wont dilute my pure compound. How to solve this? ResearchGate. Retrieved March 21, 2026, from [Link]

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 3. medkoo.com [medkoo.com]
• 4. MRS2698 | Ligand page | IUPHAR/BPS Guide to MALARIA PHARMACOLOGY [guidetomalariapharmacology.org]
• 5. MRS2698 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 8. lifetein.com [lifetein.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pH-induced solubility transition of sulfonamide-based polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. oceanrep.geomar.de [oceanrep.geomar.de]

Technical Support Center: Maximizing MRS2698 Stability in Tissue Assays

Welcome to the Technical Support Center for P2Y receptor pharmacology. This guide is designed for researchers, scientists, and drug development professionals working with MRS2698 in ex vivo tissue assays. As a highly selective P2Y2 receptor agonist, MRS2698 offers exceptional potency. However, because it is a uracil nucleotide derivative, it is highly susceptible to enzymatic degradation in biological matrices.

This guide provides the causality behind signal decay, a self-validating experimental protocol, and advanced troubleshooting FAQs to ensure the integrity of your pharmacological readouts.

Understanding the Causality of Degradation

Q: Why does the MRS2698 signal decay so rapidly in my tissue preparations?

A: MRS2698 is a 2-thiouridine 5'-triphosphate derivative. While the 2-thio modification enhances its binding affinity and provides a slight increase in metabolic stability compared to native UTP, the triphosphate moiety remains highly vulnerable to hydrolysis. When applied to tissue slices or homogenates, extracellular enzymes rapidly cleave the phosphate bonds, converting the active agonist into inactive diphosphate and monophosphate metabolites ().

The primary enzymes responsible for this degradation are:

• ENTPDases (e.g., CD39 / NTPDase1): These ectonucleoside triphosphate diphosphohydrolases rapidly cleave the γ- and β-phosphates.

• Ecto-nucleotide pyrophosphatase/phosphodiesterases (NPPs): These enzymes cleave phosphodiester bonds, further breaking down the nucleotide chain.

• Alkaline Phosphatases (APs): Non-specifically dephosphorylate terminal phosphates in a variety of tissue microenvironments.

Mechanism of MRS2698 degradation by ecto-enzymes vs. P2Y2 receptor activation.

The Ectonucleotidase Inhibitor Matrix

To prevent the degradation of MRS2698, a targeted inhibitor cocktail must be utilized. Below is a summary of the quantitative data and mechanistic causality for the standard inhibitors used in P2Y2 tissue assays.

Inhibitor	Target Enzyme	Working Concentration	Causality & Experimental Notes
ARL67156	ENTPDases (CD39, NTPDase1/3)	50 - 100 µM	Competitively inhibits NTPDases. Essential first-line defense for triphosphate agonists ().
POM-1	NPPs (and some ENTPDases)	100 µM	Polyoxometalate that blocks NPPs. Caution: Can interfere with central synaptic transmission in brain slices ().
Levamisole	Alkaline Phosphatases (APs)	1 - 2 mM	Prevents non-specific terminal phosphate cleavage. Inactive against intestinal/placental AP isoforms.

Step-by-Step Methodology: Self-Validating Tissue Assay Protocol

To ensure data integrity, the following protocol incorporates a self-validating system. It is designed to stabilize MRS2698 without artificially altering the baseline Gq-coupled calcium signaling required for P2Y2 readouts.

Step 1: Buffer Preparation Prepare your physiological saline or artificial cerebrospinal fluid (aCSF). Causality Check: Do NOT use EDTA or EGTA to chelate divalent cations (Ca²⁺/Mg²⁺) as a shortcut to inhibit ectonucleotidases. While ENTPDases are Ca²⁺/Mg²⁺-dependent, the downstream P2Y2 receptor signaling relies on intracellular calcium flux. Removing extracellular calcium will uncouple the functional readout.

Step 2: Inhibitor Cocktail Addition Add ARL67156 (100 µM) and Levamisole (1 mM) to the buffer. If you are working with peripheral tissues (e.g., vascular endothelium or kidney tubules) where synaptic transmission is not a concern, add POM-1 (100 µM) to block NPPs.

Step 3: Tissue Pre-incubation Incubate the tissue slices or homogenates in the inhibitor-rich buffer for 30 minutes at 37°C. Causality Check: Because ARL67156 is a competitive inhibitor, it must occupy the active sites of the tissue ectonucleotidases before the MRS2698 agonist is introduced.

Step 4: Assay Validation & Baseline Control (Self-Validation Step) Before applying MRS2698, run a parallel tissue slice incubated with the inhibitor cocktail but treated with a vehicle (e.g., plain aCSF). Validation: A stable baseline confirms that the inhibitors are selectively blocking degradation without triggering off-target Gq-coupled signaling or calcium release.

Step 5: MRS2698 Application & Readout Apply MRS2698 (typically 10–100 nM, depending on assay sensitivity) and immediately measure IP3 accumulation or intracellular Ca²⁺ flux.

Step-by-step workflow for tissue preparation with ectonucleotidase inhibitors.

Advanced Troubleshooting FAQs

Q: I added ARL67156, but my MRS2698 dose-response curve is still shifted to the right. What is the missing link? A: ARL67156 is a competitive inhibitor. In tissues with massive CD39 expression (such as vascular endothelium or activated microglia), 100 µM ARL67156 might be insufficient to outcompete the substrate, or alternative enzymes like NPPs are compensating. Solution: Supplement the bath with POM-1. Alternatively, perform the assay at 30°C instead of 37°C; lowering the temperature significantly reduces the enzymatic kinetics of ectonucleotidases while still allowing GPCR activation.

Q: Does the inhibitor cocktail interfere with P2Y2 receptor signaling? A: ARL67156 is generally well-tolerated at P2Y receptors and does not act as an antagonist. However, POM-1 has been shown to block central synaptic transmission independently of its NTPDase inhibition. If working with acute brain slices, omit POM-1 and rely strictly on ARL67156 and Levamisole.

Q: How do I definitively verify that degradation is the root cause of my low signal? A: Perform an HPLC or LC-MS analysis of the bath solution 15 minutes post-application of MRS2698. If the intact triphosphate peak diminishes and you detect the accumulation of its diphosphate or monophosphate derivatives, enzymatic degradation is the confirmed culprit.

References

• Title: Tools and drugs for uracil nucleotide-activated P2Y receptors Source: PubMed (NIH) URL: [Link]

• Title: Nucleotide Analog ARL67156 as a Lead Structure for the Development of CD39 and Dual CD39/CD73 Ectonucleotidase Inhibitors Source: PMC (NIH) URL: [Link]

• Title: CD39 and CD73 as Promising Therapeutic Targets: What Could Be the Limitations? Source: PMC (NIH) URL: [Link]

• Title: Ectonucleotidase inhibitors: targeting signaling pathways for therapeutic advancement—an in-depth review Source: PMC (NIH) URL: [Link]

Technical Support Center: Ensuring the Long-Term Stability of MRS2698 at -20°C

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for MRS2698, a potent and selective P2Y2 receptor agonist.[][2] This document provides in-depth guidance for researchers, scientists, and drug development professionals on best practices for storing and handling MRS2698 to ensure its stability and maintain experimental reproducibility. Inconsistent results are often traced back to agonist degradation, a preventable issue that this guide aims to address through a series of frequently asked questions, troubleshooting workflows, and validated protocols.

Frequently Asked Questions (FAQs)

Q1: I've stored my MRS2698 stock solution at -20°C in DMSO, but I'm seeing a progressive loss of activity in my assays. What's happening?

A: This is a common issue that can stem from two primary causes: chemical degradation and physical instability. MRS2698, like other nucleotide analogs, is susceptible to hydrolysis, particularly of its triphosphate chain.[][3] While freezing slows this process, repeated freeze-thaw cycles can accelerate degradation.[4] Additionally, even high-quality DMSO can contain trace amounts of water, which can facilitate hydrolysis over long-term storage.

Q2: What is the best solvent for preparing MRS2698 stock solutions for long-term storage?

A: Anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent for initial stock solution preparation.[5] However, for maximum stability during long-term storage (-20°C or -80°C), it is critical to use high-purity, anhydrous grade DMSO to minimize water content. For working solutions, aqueous buffers can be used, but these should be prepared fresh daily from a frozen, anhydrous stock. Storing MRS2698 in aqueous buffers, even frozen, is not recommended for periods longer than a few days due to the increased risk of hydrolysis.

Q3: How critical are single-use aliquots? Can I freeze and thaw my main stock vial multiple times?

A: Repeated freeze-thaw cycles are highly detrimental to the stability of many biological reagents, including MRS2698.[4][6] Each cycle can introduce moisture from the air and create micro-environmental changes that accelerate chemical degradation. We strongly recommend preparing single-use aliquots from your primary stock solution. This practice ensures that the main stock remains pristine and minimizes the variability that can arise from handling the same vial multiple times.

Q4: How can I verify if my stored MRS2698 has degraded?

A: The most definitive way to assess the purity and integrity of your MRS2698 stock is through analytical chemistry techniques. High-Performance Liquid Chromatography (HPLC) coupled with UV detection is a standard method for purity assessment.[7][8] A degraded sample will typically show a diminished main peak corresponding to intact MRS2698 and the appearance of new peaks corresponding to hydrolysis products. If HPLC is unavailable, a functional assay using a fresh lot of MRS2698 as a positive control can provide a comparative measure of activity.

Q5: I noticed a small amount of precipitate in my MRS2698 vial after thawing. Is it still usable?

A: Precipitation can occur if the compound's solubility limit is exceeded or if the solvent quality has changed (e.g., through water absorption). Before use, you should warm the vial to room temperature and vortex it gently to see if the precipitate redissolves. If it does, the solution is likely usable. However, if the precipitate remains, it indicates a potential solubility or stability issue. We do not recommend using a solution with visible, insoluble precipitate as the effective concentration will be unknown.

In-Depth Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving issues related to MRS2698 instability.

Problem: Significant Decrease in Agonist Potency (EC50 Shift) or Maximal Response in Cellular Assays.

This is the most common indicator of compound degradation. The troubleshooting workflow below can help identify the root cause.

Caption: Troubleshooting workflow for reduced MRS2698 activity.

Validated Protocols

Protocol 1: Recommended Stock Solution Preparation and Long-Term Storage

This protocol is designed to minimize degradation from hydrolysis and repeated freeze-thaw cycles.

Materials:

• MRS2698 (lyophilized powder)

• Anhydrous DMSO (≤0.02% water)

• Sterile, low-binding polypropylene microcentrifuge tubes

Procedure:

• Acclimatization: Before opening, allow the vial of lyophilized MRS2698 to equilibrate to room temperature for at least 20 minutes. This prevents condensation of atmospheric moisture onto the hygroscopic powder.

• Initial Reconstitution: Under sterile conditions, add the appropriate volume of anhydrous DMSO to the vial to create a high-concentration primary stock (e.g., 10 mM). Vortex gently for 1-2 minutes until the powder is completely dissolved.

• Aliquoting: Immediately dispense the primary stock solution into single-use, low-binding polypropylene tubes. The volume per aliquot should be sufficient for one to two experiments to avoid storing partially used vials.

• Storage: Tightly cap the aliquots, label them clearly (Compound, Concentration, Date), and store them at -20°C or preferably -80°C for long-term stability.

• Usage: When needed, remove a single aliquot from the freezer and allow it to thaw completely at room temperature. Vortex gently before preparing further dilutions in your aqueous assay buffer. Crucially, any unused portion of the thawed aliquot should be discarded and not re-frozen.

Caption: Recommended workflow for preparing stable MRS2698 aliquots.

Protocol 2: Quality Control (QC) of MRS2698 Stock Solutions by HPLC

This protocol provides a general framework for assessing the purity of an MRS2698 stock solution. Specific parameters may need to be optimized based on the available instrumentation.

Objective: To separate and quantify intact MRS2698 from potential degradation products.

Instrumentation and Reagents:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• MRS2698 stock solution (to be tested).

• (Optional) A fresh, validated lot of MRS2698 to serve as a reference standard.

Procedure:

• Sample Preparation: Dilute a small amount of your MRS2698 stock solution in Mobile Phase A to a final concentration suitable for UV detection (e.g., 10-20 µM).

• Chromatographic Conditions (Example):

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 262 nm

  • Gradient: Start with 5% Mobile Phase B, ramp to 95% B over 15 minutes, hold for 2 minutes, and then return to initial conditions to re-equilibrate.

• Data Analysis:

  • Integrate the area of all peaks in the chromatogram.

  • Calculate the purity of MRS2698 as the percentage of the main peak area relative to the total area of all peaks.

  • Purity (%) = (Area of MRS2698 Peak / Total Area of All Peaks) x 100

  • A significant decrease in this percentage over time, or the appearance of new peaks, indicates degradation.

Table 1: Recommended Storage Conditions and Expected Stability

Form	Solvent/Matrix	Temperature	Expected Stability	Key Considerations
Lyophilized Powder	N/A	-20°C	>2 years[5]	Store in a desiccator, protected from light.
Primary Stock	Anhydrous DMSO	-20°C or -80°C	Months to years (if aliquoted)[5]	Must be properly aliquoted to avoid freeze-thaw cycles.
Working Dilutions	Aqueous Buffer	2-8°C	< 24 hours	Prepare fresh daily from a frozen stock aliquot.

Underlying Mechanisms of Degradation

The primary mechanism of MRS2698 degradation in solution is hydrolysis . As a uridine 5'-diphosphate analog, the phosphoanhydride bonds linking the phosphate groups are susceptible to cleavage by water.[3] This non-enzymatic process can be catalyzed by acidic or basic conditions and is accelerated by elevated temperatures and repeated freeze-thaw cycles. The hydrolysis products (e.g., the corresponding monophosphate derivative and inorganic phosphate) will lack the correct structure to effectively bind and activate the P2Y2 receptor, leading to a loss of biological activity.

By following the rigorous storage and handling procedures outlined in this guide, researchers can significantly mitigate the risk of degradation, ensuring the integrity of their experiments and the reliability of their data.

References

• MedKoo Biosciences. MRS2698 | CAS#934014-05-8 | P2Y2 agonist.

• Bedford, C. T., Hickman, A. D., & Logan, C. J. (2003). Structure-activity studies of glucose transfer: determination of the spontaneous rates of hydrolysis of uridine 5'-diphospho-alpha-D-glucose (UDPG) and uridine 5'-diphospho-alpha-D-glucuronic acid (UDPGA). Bioorganic & Medicinal Chemistry, 11(10), 2339–2345.

• Fricks, I. P., et al. (2008). Structure Activity Relationship of Uridine 5′-Diphosphoglucose (UDP-Glucose) Analogues as Agonists of the Human P2Y14 Receptor. Journal of Medicinal Chemistry, 51(24), 8179–8188.

• BOC Sciences. CAS 934014-05-8 (MRS2698).

• CymitQuimica. MRS2698.

• ResearchGate. Synthesis of UDP-glucose, UDP-glucuronic acid and NRP luminmide using permeabilized cells.

• Wang, H., et al. (2018). UDP-glucose Dehydrogenase: The First-step Oxidation Is an NAD+-dependent Bimolecular Nucleophilic Substitution Reaction (SN2). Scientific Reports, 8(1), 16323.

• Müller, C. E., et al. (2012). Tools and drugs for uracil nucleotide-activated P2Y receptors. Pharmacology & Therapeutics, 136(3), 262–278.

• BOC Sciences. Analytical Services for Purity Determination.

• BenchChem. A Comparative Guide to Analytical Methods for Determining the Purity of 2',3'-O-Isopropylideneadenosine.

• ResearchGate. General methods for synthesis of dinucleoside tetraphosphates.

• Google Patents. US10265338B2 - Compounds and methods for treating neurological and cardiovascular conditions.

• Reactome Pathway Database. NUDT14 hydrolyses UDP-Glc to G1P and UMP.

• ResearchGate. Time-course of the metabolism of various nucleotides by human...

• ATCC. Storing Biological Materials for Pharmaceutical R&D.

• PubMed. Determination and validation of LJ-2698, a potent human A3 adenosine receptor antagonist, in rat plasma by liquid chromatography-tandem mass spectrometry and its application in pharmacokinetic study.

• Burnstock, G. (2013). Purinergic signalling: from discovery to current developments. Experimental Physiology, 98(7), 1166–1177.

• Agilent. Purity Assessment of Drug Discovery Compound Libraries Using an Agilent Single Quadrupole LC/MS System Coupled to Diode Array an.

• PubMed. Identification of Clinical Candidate M2698, a Dual p70S6K and Akt Inhibitor, for Treatment of PAM Pathway-Altered Cancers.

• Hindley, J. W., et al. (2024). Synthetic cell preservation strategies enable their storage and activation at the point of use. Chemical Science, 15(1), 100-108.

• GenScript. Peptide Storage and Handling Guidelines.

• ResearchGate. How can I determine the purity of an isolated compound?.

• PubMed. Inhibition of rat hepatic cytochrome P450 activities by biodegradation products of 4-tert-octylphenol ethoxylate.

• Applied Clinical Trials Online. Precedents for Good Storage Practice.

• PubMed Central. Ubiquitin pathway blockade reveals endogenous ADP-ribosylation marking PARP7 and AHR for degradation.

• Astoriom. Raising the standard: sample storage and stability for the next generation of cell and gene therapies.

• PubMed. Artifacts Generated During Azoalkane Peroxy Radical Oxidative Stress Testing of Pharmaceuticals Containing Primary and Secondary Amines.

• PubMed. Identification and Control of a Degradation Product in Avapro Film-Coated Tablet: Low Dose Formulation.

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• 8. agilent.com [agilent.com]

Technical Support Center: MRS2698 In Vitro Application &amp; Permeability Guide

Welcome to the Technical Support Center for MRS2698. This guide addresses one of the most common inquiries our application scientists receive: "How do I overcome the poor cellular penetration of MRS2698 in my in vitro assays?"

Below, we deconstruct the pharmacological mechanism of MRS2698, troubleshoot common assay failures, and provide field-validated protocols for specialized intracellular delivery.

Section 1: The "Cellular Penetration" Misconception

Q: I am treating my cells with MRS2698, but mass spectrometry and fluorescent tracing show zero intracellular accumulation. Is this why my functional assay is failing?

A: No. Lack of cellular penetration is expected and is not the cause of a canonical assay failure.

MRS2698 (2′-amino-2′-deoxy-2-thio-UTP) is a highly selective synthetic agonist designed to target the P2Y2 receptor [1]. P2Y2 is a G protein-coupled receptor (GPCR) embedded in the plasma membrane[2]. Crucially, the ligand-binding pocket for P2Y receptors faces the extracellular space. Therefore, MRS2698 does not need to cross the lipid bilayer to exert its primary pharmacological effect; it binds directly to the extracellular domain to trigger intracellular calcium mobilization via the Gq/Phospholipase C (PLC) pathway[2].

The compound’s highly polar triphosphate group naturally prevents it from crossing the hydrophobic lipid bilayer, which is an evolutionary design feature of extracellular purinergic signaling networks[3].

Diagram 1: Canonical extracellular binding of MRS2698 to the P2Y2 receptor and downstream signaling.

Section 2: Troubleshooting Poor Efficacy in Standard Assays

Q: If MRS2698 doesn't need to penetrate the cell, why am I seeing a weak or inconsistent calcium response in my in vitro P2Y2 assay?

A: If your cells express functional P2Y2 receptors but you observe poor efficacy, the root cause is likely extracellular degradation, ion chelation, or rapid desensitization.

• Ectonucleotidase Degradation: While the 2-thio modification of MRS2698 provides enhanced resistance to enzymatic breakdown compared to endogenous UTP, it can still be degraded by robust ectonucleotidases (e.g., CD39/CD73) expressed on the surface of certain cell lines[4].

  • Causality & Solution: Degradation reduces the active concentration of the agonist. Add an ectonucleotidase inhibitor (e.g., ARL67156 at 50 µM) to your assay buffer 15 minutes prior to MRS2698 addition.

• Divalent Cation Chelation: The triphosphate moiety of MRS2698 acts as a chelator for Ca2+ and Mg2+ in the media.

  • Causality & Solution: Chelation alters the free ligand concentration and can artificially deplete extracellular calcium needed for secondary signaling phases. Ensure your assay buffer contains physiological levels of Mg2+ (1-2 mM) to saturate the phosphate charges, allowing the active Mg-nucleotide complex to form.

• Rapid Receptor Desensitization: P2Y2 receptors rapidly desensitize and internalize upon agonist binding.

  • Causality & Solution: If your readout is delayed, you will miss the transient calcium spike. Read your calcium flux immediately (within 1-3 seconds) after compound injection using an automated fluidics system.

Section 3: Protocols for Intracellular Delivery (Non-Canonical Targets)

Q: I am not studying the P2Y2 receptor. I specifically need to deliver MRS2698 into the cytosol to study intracellular nucleotide-binding proteins. How do I overcome its triphosphate charge?

A: If your experimental design strictly requires intracellular delivery of this polyanion (e.g., to evaluate off-target intracellular kinase inhibition or intracellular purinergic sensors), standard incubation will fail. You must temporarily breach the membrane or mask the negative charge. We recommend two validated approaches depending on your assay timeline.

Diagram 2: Workflow for forcing intracellular delivery of the polyanionic MRS2698 compound.

Method A: Cationic Lipid-Mediated Delivery (DOTAP)

Best for: Live-cell assays and long-term intracellular tracking. Mechanism: Cationic lipids form liposomes that encapsulate the negatively charged triphosphate of MRS2698, neutralizing it. The lipoplex enters the cell via endocytosis, and the lipid formulation disrupts the endosomal membrane to release the compound into the cytosol.

Self-Validating Protocol:

• Preparation: Dilute MRS2698 to 10 µM in 50 µL of strictly serum-free Opti-MEM™. Causality: Serum proteins will prematurely coat the cationic lipids, preventing the encapsulation of the negatively charged nucleotide.

• Lipid Complexing: In a separate tube, dilute 3 µL of DOTAP liposomal transfection reagent into 50 µL of Opti-MEM™.

• Incubation: Combine the two solutions, mix gently by pipetting, and incubate at room temperature for 20 minutes to allow lipoplex formation.

• Application: Add the 100 µL complex dropwise to cells in a 6-well plate containing 900 µL of serum-free media.

• Validation & Recovery: Incubate at 37°C for 4 hours. Self-validation: Observe cells under a microscope; successful lipoplex interaction often appears as fine, pepper-like granules on the cell surface. Replace with complete growth media to halt toxicity.

Method B: Reversible Permeabilization (Streptolysin O)

Best for: Short-term biochemical assays requiring precise intracellular concentration control. Mechanism: Streptolysin O (SLO) is a bacterial toxin that binds to membrane cholesterol and oligomerizes to form large pores (up to 30 nm). This allows the ~500 Da MRS2698 molecule to freely diffuse into the cytosol. Pores are subsequently sealed by adding calcium, which triggers endogenous membrane repair mechanisms.

Self-Validating Protocol:

• Activation: Activate SLO (200 U/mL) with 10 mM Dithiothreitol (DTT) for 15 minutes at 37°C. Causality: SLO oxidizes rapidly in storage; DTT reduces the disulfide bonds required for its cytolytic activity.

• Permeabilization: Wash cells with Ca2+-free HBSS. Add activated SLO and incubate for 5-10 minutes at 37°C.

• Validation Check (Critical): Monitor pore formation via Trypan Blue uptake in a parallel control well. Only proceed to the next step once >80% of control cells take up the dye, confirming successful permeabilization.

• Delivery: Add MRS2698 in a minimal volume of intracellular buffer (140 mM KCl, 10 mM HEPES, pH 7.4) to mimic cytosolic ion balance. Incubate for 5 minutes.

• Resealing: Add complete media containing 2 mM CaCl2. Causality: Calcium influx triggers annexin-mediated membrane patching, sealing the SLO pores. Incubate for 15 minutes at 37°C before proceeding with your assay.

Data Presentation: Delivery Method Comparison

Delivery Method	Mechanism	Cell Viability	Throughput	Best Use Case
Cationic Lipids (DOTAP)	Endocytosis via charge-masking lipoplexes	High (>85%)	High (96-well compatible)	Live-cell assays, long-term intracellular tracking
Streptolysin O (SLO)	Reversible cholesterol-dependent pore formation	Medium (60-80%)	Low to Medium	Short-term biochemical assays, precise concentration control
Electroporation	High-voltage transient membrane disruption	Low (<50%)	Medium	Hard-to-transfect primary cells

References

• [1] Ivanov, A. A., et al. (2007). "Molecular Modeling of the Human P2Y2 Receptor and Design of a Selective Agonist, 2′-Amino-2′-deoxy-2-thio-UTP". Journal of Medicinal Chemistry. PMC. URL: [Link]

• [2] IUPHAR/BPS Guide to PHARMACOLOGY. "P2Y receptors | G protein-coupled receptors". URL: [Link]

• [4] Ivanov, A. A., et al. (2007). "Molecular Modeling of the Human P2Y2 Receptor and Design of a Selective Agonist, 2′-Amino-2′-deoxy-2-thio-UTP". PubMed Central (PMC). URL: [Link]

Sources

• 1. Molecular Modeling of the Human P2Y2 Receptor and Design of a Selective Agonist, 2′-Amino-2′-deoxy-2-thio-UTP - PMC [pmc.ncbi.nlm.nih.gov]
• 2. P2Y receptors | G protein-coupled receptors | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. resources.tocris.com [resources.tocris.com]
• 4. Molecular Modeling of the Human P2Y2 Receptor and Design of a Selective Agonist, 2′-Amino-2′-deoxy-2-thio-UTP - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Purinergic Receptor Activation

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with purinergic receptors. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of receptor activation experiments, with a specific focus on agonist selection and incubation time optimization.

Frequently Asked Questions (FAQs)

Q1: I am planning to use MRS2698 to activate the P2Y6 receptor. Is this the correct agonist?

This is a critical first question, and it highlights a common point of confusion in the field. Based on extensive pharmacological data, MRS2698 is a potent and highly selective agonist for the P2Y2 receptor, not the P2Y6 receptor .[1][2][3][4]

Using MRS2698 with the expectation of activating P2Y6 will lead to misleading results. For specific activation of the P2Y6 receptor, we recommend using a selective agonist such as MRS2693 (EC₅₀ = 15 nM)[5][6][7][8] or the endogenous ligand, uridine diphosphate (UDP) (EC₅₀ = 300 nM).[4][6]

Causality Explained: The selectivity of a ligand for its receptor is determined by the precise fit between the chemical structure of the compound and the amino acid residues within the receptor's binding pocket. Although both P2Y2 and P2Y6 are activated by uracil nucleotides, subtle differences in their binding sites account for the high selectivity of synthetic agonists like MRS2698 and MRS2693 for their respective targets.

Q2: What are the key characteristics of MRS2698 and its primary target, the P2Y2 receptor?

MRS2698 is a 2-thio analogue of Uridine 5'-triphosphate (UTP).[4] It is characterized by its high potency and selectivity for the human P2Y2 receptor.

Parameter	Value	Source(s)
Primary Target	P2Y2 Receptor	[1][2]
EC₅₀	~8 nM	[2]
Selectivity	>300-fold over P2Y4 and P2Y6 receptors	[2]
Endogenous Agonists	ATP and UTP (equipotent)	[4][9][10]

The P2Y2 receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gq/11 proteins.[4][9] Activation of this pathway leads to the stimulation of phospholipase C (PLC), which in turn catalyzes the production of inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium (Ca²⁺) from intracellular stores, a common readout for receptor activation.[9][10]

P2Y2 Receptor Signaling Pathway

Caption: P2Y2 receptor activation by MRS2698 stimulates the Gq/PLC pathway.

Troubleshooting Guide: Optimizing MRS2698 Incubation Times

Q3: How do I determine the optimal incubation time for MRS2698 to achieve maximal P2Y2 receptor activation?

The optimal incubation time is a balance between achieving a maximal signal and avoiding signal loss due to receptor desensitization and internalization. P2Y2 receptors are known to undergo agonist-induced desensitization and internalization, where the receptor becomes less responsive to stimulation over time.[9][11] For example, stimulation with UTP can cause about 40% of surface P2Y2 receptors to be internalized within 15 minutes.[11]

The most reliable method to determine the optimal incubation time for your specific experimental system is to perform a time-course experiment .

Experimental Protocol: Time-Course for P2Y2R Activation

This protocol outlines a general workflow for a calcium mobilization assay, a common method for measuring P2Y2R activation.

• Cell Preparation:

  • Seed your cells (e.g., 1321N1 astrocytoma cells stably expressing the human P2Y2 receptor) in a 96-well, black-walled, clear-bottom plate at a density appropriate to achieve a confluent monolayer on the day of the experiment.

  • Culture overnight in standard growth medium.

  • Causality: A confluent monolayer ensures a consistent cell number per well, reducing variability in your results.

• Serum Starvation (Optional but Recommended):

  • Approximately 4-6 hours before the assay, replace the growth medium with a serum-free medium.

  • Causality: Serum contains nucleotides and growth factors that can activate P2Y2 receptors and other signaling pathways, leading to high background signals and receptor desensitization. Serum starvation synchronizes cells in a quiescent state.

• Dye Loading:

  • Prepare a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

  • Remove the serum-free medium and add the dye-loading solution to the cells.

  • Incubate for 30-60 minutes at 37°C in the dark.

• Agonist Stimulation and Signal Reading:

  • Prepare a 2X concentrated solution of MRS2698 at the desired final concentration (e.g., EC₈₀).

  • Place the plate in a fluorescence plate reader equipped with an injector.

  • Set the reader to take kinetic readings (e.g., every 1-2 seconds) for a total duration that covers your expected time course (e.g., 5-30 minutes).

  • Establish a baseline fluorescence reading for 15-30 seconds.

  • Inject the MRS2698 solution and continue reading the fluorescence.

• Data Analysis:

  • For each well, calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence.

  • Plot the response (e.g., ΔF or % of maximum) against time for each concentration of MRS2698.

  • The optimal incubation time corresponds to the point of peak signal intensity before it begins to decline due to desensitization.

Workflow for Optimizing Incubation Time

Caption: Step-by-step workflow for a time-course experiment.

Q4: What are typical incubation times for different P2Y2 receptor assays?

The ideal incubation time depends heavily on the specific downstream signaling event you are measuring. Faster, transient events require shorter incubation times, while events further down the signaling cascade, such as gene expression, require longer incubations.

Assay Type	Typical Incubation Time Range	Rationale
Calcium (Ca²⁺) Mobilization	1 - 5 minutes	A very rapid, transient response. The peak often occurs within seconds to a few minutes post-stimulation.[9]
Inositol Phosphate (IP) Accumulation	15 - 60 minutes	Slower than Ca²⁺ flux. A 15-minute stimulation has been shown to be effective.[11] Longer times may be needed to accumulate a robust signal.
ERK1/2 Phosphorylation	5 - 30 minutes	A downstream kinase activation event. Typically peaks within this timeframe before dephosphorylation occurs.[10][12]
Cytokine/Chemokine Release	4 - 24 hours	Requires transcription and translation. For example, peak CXCL8 release from epithelial cells after UDP stimulation was observed at 6 hours.[13]
Receptor Internalization	15 - 60 minutes	A time-dependent process; significant internalization is observed within 15 minutes.[11][14]

Note: These are starting points. Always perform a time-course experiment to validate the optimal time for your specific cell type and experimental conditions.

Q5: How does the activation profile of the P2Y6 receptor differ from P2Y2?

Understanding the distinct kinetics of P2Y2 and P2Y6 is crucial for experimental design. While both are Gq-coupled, their response profiles to their respective agonists are markedly different.

• P2Y2 Receptor: Generally exhibits rapid activation followed by relatively fast desensitization and internalization upon continuous agonist exposure.[11][14] The signal is often transient.

• P2Y6 Receptor: A key feature of the P2Y6 receptor is its slow and sustained activation and high resistance to desensitization .[15] In astrocytoma cells, the maximal accumulation of inositol trisphosphate after UDP stimulation was only reached after 15 minutes , and a significant response was maintained for at least 3 hours .[15] This contrasts sharply with more rapidly desensitizing receptors.

This difference has significant implications for incubation times. While a P2Y2 experiment might focus on a 1-15 minute window, a P2Y6 experiment investigating IP accumulation might require a much longer incubation of 30 minutes to several hours to capture the full response.

P2Y6 Receptor Signaling Pathway

Caption: P2Y6 receptor activation leads to slow, sustained downstream signaling.

References

• Communi, D., Paindavoine, P., Berckmans, R., et al. (1999). Slow desensitization of the human P2Y6 receptor. British Journal of Pharmacology, 127(3), 562-570. [Link]

• Gendaszewska-Darmach, E., & Sudoł, M. (2005). Agonist-induced phosphorylation and desensitization of the P2Y2 nucleotide receptor. The International Journal of Biochemistry & Cell Biology, 37(12), 2594-2609. [Link]

• Costanzi, S., Mamedova, L., Gao, Z. G., & Jacobson, K. A. (2004). P2X and P2Y Receptors. Current Medicinal Chemistry, 11(7), 829-854. [Link]

• Paruchuri, S., & Se-Te-Li, S. (2021). Role of the Purinergic P2Y2 Receptor in Pulmonary Hypertension. International Journal of Molecular Sciences, 22(21), 11599. [Link]

• Koizumi, S., Shigemoto-Mogami, Y., Nasu-Tada, K., et al. (2007). UDP acting at P2Y6 receptors is a mediator of microglial phagocytosis. Nature, 446(7139), 1091-1095. [Link]

• von Kügelgen, I., & Müller, C. E. (2023). Pharmacological characterization of P2Y receptor subtypes - an update. Purinergic Signalling, 19(3), 437-456. [Link]

• Sromek, S. M., & Harden, T. K. (1998). Agonist-induced internalization of the P2Y2 receptor. Molecular Pharmacology, 54(3), 569-577. [Link]

• Paoletta, S., Sabbadin, D., Hinz, S., et al. (2022). Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening. Journal of Medicinal Chemistry, 65(7), 5486-5507. [Link]

• von Kügelgen, I. (2019). Pharmacological characterisation of P2Y receptor subtypes – an update. Naunyn-Schmiedeberg's Archives of Pharmacology, 392(11), 1339-1351. [Link]

• Al-Yacoub, N., & Ralevic, V. (2025). P2Y2 Receptor Signaling in Health and Disease. International Journal of Molecular Sciences, 26(19), 14885. [Link]

• Ko, H., Carter, R. L., Cosyn, L., et al. (2007). Molecular Modeling of the Human P2Y2 Receptor and Design of a Selective Agonist, 2'-Amino-2'-deoxy-2-thio-UTP. Journal of Medicinal Chemistry, 50(6), 1166-1176. [Link]

• Ko, H., Fricks, I. P., Ivanov, A. A., et al. (2008). Synthesis and Potency of Novel Uracil Nucleotides and Derivatives as P2Y2 and P2Y6 Receptor Agonists. Bioorganic & Medicinal Chemistry, 16(12), 6319-6332. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). P2Y2 receptor. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). P2Y2 receptor. Retrieved from [Link]

• Vohringer, C., Schafer, R., Reiser, G. (2003). Subtype specific internalization of P2Y1 and P2Y2 receptors induced by novel adenosine 5′-O-(1-boranotriphosphate) derivatives. British Journal of Pharmacology, 138(6), 1105-1114. [Link]

• ResearchGate. (n.d.). P2Y2 receptor-mediated signal transduction: activation of the P2Y2.... Retrieved from [Link]

• Koizumi, S., Shigemoto-Mogami, Y., Nasu-Tada, K., et al. (2007). UDP acting at P2Y6 receptors is a mediator of microglial phagocytosis. Nature, 446(7139), 1091-1095. [Link]

• Koyama, T., Kurahashi, K., & Sakai, T. (2014). UDP induces intestinal epithelial migration via the P2Y6 receptor. Journal of Pharmacological Sciences, 125(3), 299-306. [Link]

• Blais, D., Vascotto, C., & Rolland-Fourcade, C. (2009). Activation of the P2Y 6 receptor by UDP stimulates the expression and release of CXCL8 by Caco-2/15 cells. The Journal of Immunology, 183(7), 4230-4239. [Link]

• Stout, R. F. Jr., & Swayne, L. A. (2018). High-affinity P2Y2 and low-affinity P2X7 receptor interaction modulates ATP-mediated calcium signaling in murine osteoblasts. PLoS ONE, 13(10), e0205843. [Link]

• von Kügelgen, I., & Harden, T. K. (2020). Update of P2Y receptor pharmacology: IUPHAR Review 27. British Journal of Pharmacology, 177(1), 1-28. [Link]

• Kim, D. H., et al. (2024). Activation of Purinergic P2Y2 Receptor Protects the Kidney Against Renal Ischemia and Reperfusion Injury in Mice. International Journal of Molecular Sciences, 25(23), 12989. [Link]

• Pelegrin, P. (2020). Signaling Through Purinergic Receptor P2Y2 Enhances Macrophage IL-1β Production. Cells, 9(7), 1603. [Link]

• Seye, C. I., et al. (2017). Basal ATP release signals through the P2Y2 receptor to maintain the differentiated phenotype of vascular smooth muscle cells. FASEB Journal, 31(11), 4888-4900. [Link]

• Al-Yacoub, N., & Ralevic, V. (2025). P2Y2 Receptor Signaling in Health and Disease. International Journal of Molecular Sciences, 26(19), 14885. [Link]

• ResearchGate. (n.d.). Validation of the screening assay for identification of P2Y2.... Retrieved from [Link]

• Li, B., et al. (2025). Structural insight into the self-activation and G-protein coupling of P2Y2 receptor. Nature Communications, 16(1), 3988. [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. cymitquimica.com [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacological characterization of P2Y receptor subtypes – an update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MRS 2693 trisodium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. mdpi.com [mdpi.com]
• 10. P2Y2 Receptor Signaling in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Agonist-induced phosphorylation and desensitization of the P2Y2 nucleotide receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 13. researchgate.net [researchgate.net]
• 14. Agonist-induced internalization of the P2Y2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Slow desensitization of the human P2Y6 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing MRS2698 Stability in Ectonucleotidase-Rich Assays

Welcome to the Technical Support Center. As researchers transition from recombinant cell lines to primary tissues, the pharmacokinetic behavior of nucleotide analogs shifts dramatically. MRS2698 (2'-amino-2'-deoxy-2-thio-UTP) is a highly potent P2Y2 receptor agonist. While it was engineered for superior stability compared to endogenous UTP, deploying it in ectonucleotidase-rich environments—such as primary macrophages, microglia, and endothelial cells—requires specific assay optimizations to prevent premature hydrolysis.

This guide provides the mechanistic causality, troubleshooting steps, and self-validating protocols necessary to maintain the integrity of your MRS2698 dose-response curves.

Visualizing the Challenge

MRS2698 signaling vs. CD39-mediated hydrolysis and inhibitor intervention.

FAQ: Mechanistic Causality & Stability

Q: MRS2698 is marketed as a metabolically stable UTP analog. Why am I still seeing signal degradation in my primary macrophage assays? A: The 2'-amino and 2-thio modifications on the ribose and uracil rings of MRS2698 successfully prevent rapid degradation by certain nucleosidases and provide a >300-fold selectivity for P2Y2 over P2Y4 and P2Y6 (1[1]). However, the triphosphate chain remains susceptible to aggressive ectonucleoside triphosphate diphosphohydrolases (ENTPDases), particularly ENTPD1 (CD39) (2[2]). Macrophages and microglia express exceptionally high levels of CD39 on their cell surface (3[3]). In these environments, the local concentration of MRS2698 at the receptor microdomain is depleted, leading to an apparent right-shift in your dose-response curve.

Q: Which ectonucleotidase inhibitors should I use, and how do they work? A: The two most validated pharmacological tools for preserving nucleotide triphosphates in vitro are ARL67156 and POM-1 ().

• ARL67156 is a competitive inhibitor that primarily targets ENTPD1 (CD39) and ENTPD3 (4[4]). It acts as a non-hydrolyzable ATP analog, occupying the active site of the enzyme without activating P2 receptors.

• POM-1 (Sodium polyoxotungstate) is a broad-spectrum inhibitor of NTPDase 1, 2, and 3. It is highly effective but must be used cautiously as it can have off-target effects on P2X receptors at high concentrations (3[3]).

Quantitative Data: Ectonucleotidase Inhibitors

Table 1: Pharmacological Profiles of Ectonucleotidase Inhibitors

Inhibitor	Primary Targets	Ki / IC50 Value	Recommended Assay Conc.	Notes / Limitations
ARL67156	ENTPD1, ENTPD3	~11 µM (ENTPD1)	50 - 100 µM	Susceptible to alkaline phosphatases; requires co-incubation (5[5]).
POM-1	ENTPD1, 2, 3	2.58 µM (ENTPD1)	50 µM	May antagonize P2X receptors at >100 µM ().
Levamisole	Alkaline Phosphatases	~16 µM	1 - 2 mM	Use only if tissue expresses high alkaline phosphatase (6[6]).

Troubleshooting Guide: Creating a Self-Validating Assay System

Q: My calcium mobilization assay shows high well-to-well variability when using ARL67156. How can I ensure the inhibitor is working uniformly? A: Variability often stems from asynchronous inhibitor binding or the degradation of ARL67156 itself by alkaline phosphatases. To create a self-validating protocol, you must include a "Hydrolysis Control" well: spike a known concentration of standard UTP into the assay buffer with your inhibitor cocktail, incubate for your standard assay time, and measure residual nucleotide hydrolysis via a malachite green assay (7[7]). If the inhibitor cocktail is working, inorganic phosphate (Pi) release will be negligible.

Step-by-Step Methodology: Hydrolysis-Protected P2Y2 Calcium Mobilization

This protocol outlines the optimal workflow for evaluating MRS2698 in CD39-rich primary cells (e.g., human monocyte-derived macrophages).

Step 1: Cell Preparation and Dye Loading

• Seed primary macrophages at 50,000 cells/well in a 96-well black, clear-bottom plate.

• Wash cells twice with Assay Buffer (HBSS containing 1.26 mM CaCl₂, 0.49 mM MgCl₂, 20 mM HEPES, pH 7.4).

• Load cells with a calcium-sensitive dye (e.g., Fluo-4 AM, 2 µM) for 45 minutes at 37°C in the dark.

Step 2: Inhibitor Pre-incubation (Critical Step)

• Prepare a 2X Inhibitor Cocktail in Assay Buffer: 100 µM ARL67156 and (if alkaline phosphatase activity is suspected) 2 mM Levamisole.

• Remove the dye-loading solution and wash cells three times with Assay Buffer.

• Add 50 µL of the 1X Inhibitor Cocktail (50 µM ARL67156 final) to each well.

• Causality Note: Pre-incubate for exactly 15 minutes at 37°C. This allows ARL67156 to reach steady-state occupancy of the ENTPD1 catalytic sites before the agonist is introduced, preventing the initial burst of MRS2698 hydrolysis.

Step 3: Agonist Preparation and Addition

• Prepare serial dilutions of MRS2698 (from 10 pM to 10 µM) in Assay Buffer containing the same concentration of inhibitors (50 µM ARL67156).

• Causality Note: Maintaining the inhibitor concentration in the agonist addition plate prevents dilution of the inhibitor upon transfer, which would otherwise cause rapid dissociation from CD39 and immediate MRS2698 degradation.

• Transfer the plate to a fluorescent imaging plate reader (FLIPR).

• Inject 50 µL of the MRS2698 solutions and record fluorescence (Ex 488 nm / Em 525 nm) for 120 seconds.

Step 4: Self-Validation (Post-Assay)

• Collect the supernatant from the highest concentration MRS2698 wells immediately after the FLIPR read.

• Perform a malachite green assay to measure free inorganic phosphate (Pi) release. A lack of Pi increase relative to baseline confirms that the triphosphate chain of MRS2698 remained intact throughout the assay window.

Visualizing the Experimental Workflow

Step-by-step logic for hydrolysis-protected P2Y2 calcium mobilization assays.

References

• Title: P2Y2 receptor ligands Source: Ghent University URL
• Title: Ectonucleotidases in Acute and Chronic Inflammation Source: Frontiers URL
• Title: POM-1 inhibits P2 receptors and exhibits anti-inflammatory effects in macrophages Source: PMC URL
• Title: NTPDase | ATPases Source: Tocris Bioscience URL
• Title: Specificity of the ecto-ATPase inhibitor ARL 67156 on human and mouse ectonucleotidases Source: ResearchGate URL
• Title: ENTPDase inhibitors: therapeutic potential in infectious, inflammatory, and neuroinflammatory diseases Source: Open Exploration Publishing URL
• Title: Deletion of ENTPD3 does not impair nucleotide hydrolysis in primary somatosensory neurons or spinal cord Source: F1000Research URL
• Title: POM 1 | NTPDase Inhibitors Source: Tocris Bioscience URL
• Title: Ecto-nucleoside Triphosphate Diphosphohydrolase 1 (E-NTPDase1/CD39)

Sources

• 1. P2Y2 receptor ligands — Laboratory of Medicinal Chemistry — Ghent University [ugent.be]
• 2. Frontiers | Ectonucleotidases in Acute and Chronic Inflammation [frontiersin.org]
• 3. POM-1 inhibits P2 receptors and exhibits anti-inflammatory effects in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ENTPDase inhibitors: therapeutic potential in infectious, inflammatory, and neuroinflammatory diseases [explorationpub.com]
• 6. f1000research-files.f1000.com [f1000research-files.f1000.com]
• 7. Ecto-nucleoside Triphosphate Diphosphohydrolase 1 (E-NTPDase1/CD39) Regulates Neutrophil Chemotaxis by Hydrolyzing Released ATP to Adenosine - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Structural Causality: Why MRS2698 Outperforms UTP

As a Senior Application Scientist specializing in GPCR pharmacology, I frequently encounter challenges in assay design and drug development stemming from the metabolic instability and off-target effects of endogenous ligands. When investigating the P2Y2 receptor —a critical Gq-coupled GPCR implicated in cystic fibrosis, dry eye syndrome, and cardiovascular diseases—relying on its endogenous agonist, Uridine 5'-triphosphate (UTP), often yields confounded data.

To overcome these limitations, synthetic chemists have engineered MRS2698 , a rationally designed UTP analogue. This guide provides an in-depth, objective comparison of MRS2698 and UTP, detailing the structural causality behind their pharmacodynamic differences and outlining self-validating experimental protocols for your laboratory.

The endogenous agonist UTP is fundamentally limited by two factors: rapid hydrolysis by ubiquitous tissue ectonucleotidases and a complete lack of selectivity (it activates P2Y4 receptors with equal potency)[1].

MRS2698 (2'-amino-2'-deoxy-2-thiouridine 5'-triphosphate) was synthesized to address these exact liabilities. The enhanced performance of MRS2698 is not coincidental; it is the direct result of precise structural modifications[2]:

• 2'-Amino Substitution: Molecular modeling reveals that the 2'-amino-2'-deoxy substitution interacts through π -hydrogen bonding with the aromatic residues Phe6.51 and Tyr3.33 in the P2Y2 receptor's binding pocket. This specific interaction drives the >300-fold selectivity for P2Y2 over P2Y4[3].

• 2-Thio Modification: The substitution of oxygen with sulfur at the 2-position of the uracil ring synergizes with the 2'-amino group to lock the ribose ring into a receptor-favored "Northern" conformation, significantly boosting binding affinity and shielding the phosphate tail from ectonucleotidase cleavage[2].

P2Y2 Receptor Signaling Pathway

Both UTP and MRS2698 activate the canonical Gq/11 pathway. To contextualize our downstream functional assays, the signaling cascade is visualized below.

P2Y2 receptor Gq-coupled signaling pathway leading to intracellular calcium mobilization.

Quantitative Pharmacodynamics Comparison

To objectively evaluate these ligands, we must look at their functional potency ( EC50​ ), receptor selectivity, and metabolic half-life. The data summarized below is derived from recombinant human P2Y2 receptors expressed in 1321N1 astrocytoma cells[2][4].

Parameter	UTP (Endogenous)	MRS2698 (Synthetic)	Impact on Assay Design
P2Y2 Potency ( EC50​ )	~50 - 100 nM	8 nM	MRS2698 requires lower working concentrations, reducing solvent/vehicle artifacts.
P2Y2 vs. P2Y4 Selectivity	1-fold (Equipotent)	>300-fold	MRS2698 eliminates confounding signals in native tissues expressing mixed P2Y subtypes.
Metabolic Stability	Low (Rapid hydrolysis)	High	MRS2698 ensures sustained receptor occupancy during prolonged kinetic reads.

Self-Validating Experimental Protocols

In assay development, a protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems —meaning the assay inherently proves its own integrity before you even calculate an EC50​ value.

Protocol A: Intracellular Calcium Mobilization Assay (Fluo-4 AM)

Because P2Y2 couples to Gq, measuring intracellular calcium ( [Ca2+]i​ ) via fluorometry is the gold standard for quantifying agonist potency[5].

Workflow Visualization:

Step-by-step workflow for the Fluo-4 AM intracellular calcium mobilization assay.

Step-by-Step Methodology:

• Cell Preparation: Seed 1321N1 astrocytoma cells stably expressing human P2Y2 (or P2Y4 for selectivity counter-screening) into 384-well black-walled, clear-bottom plates at 10,000 cells/well. Incubate overnight at 37°C.

• Dye Loading: Wash cells with Assay Buffer (HBSS + 20 mM HEPES, pH 7.4). Add 2 μM Fluo-4 AM alongside 2.5 mM Probenecid (to inhibit dye extrusion via multidrug resistance transporters). Incubate for 45 minutes at 37°C in the dark.

• Self-Validation Step 1 (Baseline): Transfer the plate to a FLIPR (Fluorometric Imaging Plate Reader). Record baseline fluorescence for 10 seconds. Causality: A stable baseline proves the cells are resting and the dye is fully de-esterified and trapped.

• Self-Validation Step 2 (Vehicle Control): Inject Assay Buffer into control wells. Causality: This confirms that the mechanical shear stress of the injection does not trigger mechanosensitive calcium channels, which would yield false positives.

• Agonist Addition: Inject UTP or MRS2698 at concentrations ranging from 10−11 to 10−5 M. Record peak fluorescence at λex​ 488 nm / λem​ 525 nm over 3 minutes.

• Self-Validation Step 3 (System Viability): At the end of the read, inject 5 μM Ionomycin (a calcium ionophore) into all wells. Causality: This forces maximum calcium release. If a well fails to respond to Ionomycin, the cells were dead or improperly loaded, and that well's data must be excluded.

Protocol B: Ectonucleotidase Stability Assay (HPLC)

To empirically prove why UTP fails in long-term assays compared to MRS2698, you must quantify their degradation rates.

Step-by-Step Methodology:

• Enzyme Incubation: Prepare a 100 μM solution of UTP or MRS2698 in physiological buffer. Introduce recombinant human NTPDase1 (CD39) at 0.5 μg/mL .

• Internal Standard Addition: Immediately spike the reaction with 10 μM of a non-hydrolyzable nucleotide analog (e.g., ATP γ S) as an internal standard. Causality: This normalizes any volumetric errors during sample extraction and injection.

• Kinetic Sampling: Extract 50 μL aliquots at 0, 5, 15, 30, and 60 minutes. Instantly quench the reaction by adding 50 μL of ice-cold 0.5 M perchloric acid, followed by neutralization with KOH.

• HPLC Analysis: Inject the supernatant onto a strong anion-exchange (SAX) HPLC column. Elute using a linear gradient of ammonium phosphate buffer (pH 3.5).

• Data Interpretation: Quantify the area under the curve (AUC) for the intact triphosphate peaks relative to the internal standard. UTP will show rapid conversion to UDP and UMP, whereas MRS2698 will maintain >90% structural integrity over 60 minutes.

Conclusion

For robust, reproducible drug discovery targeting the P2Y2 receptor, transitioning from the endogenous ligand UTP to the synthetic agonist MRS2698 is a critical optimization step. By leveraging synergistic 2'-amino and 2-thio modifications, MRS2698 eliminates the confounding variables of rapid enzymatic degradation and off-target P2Y4 activation, ensuring that your functional readouts are a true reflection of P2Y2 pharmacology.

References

• Ivanov, A. A., et al. (2007). Molecular Modeling of the Human P2Y2 Receptor and Design of a Selective Agonist, 2′-Amino-2′-deoxy-2-thiouridine 5′-Triphosphate. Journal of Medicinal Chemistry, 50(6), 1166-1176. Available at:[Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. P2Y2 Receptor Ligands. Available at:[Link]

Sources

• 1. Molecular Structure of P2Y Receptors: Mutagenesis, Modeling, and Chemical Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular modeling of the human P2Y2 receptor and design of a selective agonist, 2'-amino-2'-deoxy-2-thiouridine 5'-triphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mrs 2698 — TargetMol Chemicals [targetmol.com]
• 5. P2Y receptors | G protein-coupled receptors | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

A Researcher's Guide to the Selectivity of MRS2698: P2Y2 versus P2Y4 and P2Y6 Receptors

For researchers navigating the complex landscape of purinergic signaling, the choice of a selective pharmacological tool is paramount. This guide provides an in-depth comparative analysis of MRS2698, focusing on its selectivity for the P2Y2 receptor over the closely related P2Y4 and P2Y6 subtypes. We will delve into the supporting experimental data, outline the methodologies for validation, and offer insights into the practical application of this potent agonist.

The P2Y Receptor Family: A Primer on Subtype Selectivity

The P2Y family of G protein-coupled receptors (GPCRs) consists of eight subtypes in humans (P2Y1, P2Y2, P2Y4, P2Y6, P2Y11, P2Y12, P2Y13, and P2Y14).[1] These receptors are activated by extracellular nucleotides such as ATP, ADP, UTP, and UDP, and are integral to a vast array of physiological processes, from neurotransmission to inflammation and platelet aggregation.[2][3]

The P2Y2, P2Y4, and P2Y6 receptors, in particular, are activated by pyrimidine nucleotides (UTP and UDP).[4] They all couple primarily through the Gq/11 signaling pathway, which involves the activation of phospholipase C (PLC), leading to the generation of inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][5] This cascade culminates in the mobilization of intracellular calcium ([Ca2+]i) and the activation of Protein Kinase C (PKC).[2][5] Given their overlapping signaling pathways and sensitivity to similar endogenous ligands, achieving subtype selectivity with small molecule tools is a significant challenge, yet crucial for dissecting the specific roles of each receptor. A selective agonist allows researchers to activate a single receptor subtype, thereby isolating its downstream effects and avoiding the confounding results of off-target activation.

MRS2698: A Potent and Highly Selective P2Y2 Receptor Agonist

MRS2698 has been identified as a potent and highly selective agonist for the human P2Y2 receptor.[6][][8] It is a 2-thio analogue of UTP, a modification that enhances its selectivity for the P2Y2 subtype.[1]

Quantitative Comparison of MRS2698 Potency

The selectivity of a compound is best understood through a direct comparison of its potency (EC50) at the target receptor versus its potency at other related receptors. The following table summarizes the activity of MRS2698 at human P2Y2, P2Y4, and P2Y6 receptors.

Receptor Subtype	Agonist Activity (EC50)	Fold Selectivity vs. P2Y2
P2Y2	8 nM [][9]	-
P2Y4	> 2400 nM (estimated)	> 300-fold[4][9]
P2Y6	> 2400 nM (estimated)	> 300-fold[9]

EC50 (Half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response.

Expert Interpretation: The data unequivocally demonstrates the high selectivity of MRS2698 for the P2Y2 receptor. With an EC50 value in the low nanomolar range for P2Y2 and a selectivity margin of over 300-fold against P2Y4 and P2Y6, MRS2698 is an excellent tool for studying P2Y2-mediated signaling with minimal interference from these other pyrimidine-sensitive P2Y receptors. This level of selectivity is critical for accurately attributing physiological or pathological roles to the P2Y2 receptor in various experimental models.

Validating Selectivity: Experimental Protocols

The determination of agonist potency and selectivity relies on robust functional assays. The data for MRS2698 was generated using such assays in a controlled cellular environment. A common and effective approach involves using a cell line that does not endogenously express P2Y receptors, such as the human astrocytoma cell line 1321N1, and then stably transfecting these cells with the human P2Y receptor subtype of interest.[10][11]

Diagram: General Workflow for Assessing Agonist Selectivity

Caption: Workflow for determining P2Y receptor agonist selectivity.

Protocol 1: Intracellular Calcium Mobilization Assay

This is a primary functional assay for Gq-coupled receptors like P2Y2, P2Y4, and P2Y6.[12] It measures the increase in intracellular calcium concentration ([Ca2+]i) upon receptor activation.

Principle: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). Upon receptor activation by an agonist, IP3 is produced, which triggers the release of Ca2+ from intracellular stores. The dye binds to the increased Ca2+ and emits a fluorescent signal, the intensity of which is proportional to the [Ca2+]i.

Step-by-Step Methodology:

• Cell Plating: Seed 1321N1 cells stably expressing either hP2Y2, hP2Y4, or hP2Y6 into black-walled, clear-bottom 96-well or 384-well plates and culture overnight to allow for cell attachment.

• Dye Loading: Aspirate the culture medium and replace it with an assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) containing a calcium-sensitive dye like Fluo-4 AM. Incubate the plate at 37°C for 45-60 minutes to allow the dye to enter the cells.

• Compound Preparation: Prepare serial dilutions of MRS2698 in the assay buffer.

• Assay Measurement: Place the cell plate into a fluorescence plate reader equipped with an automated injector (e.g., a FlexStation or FLIPR).

• Data Acquisition: Measure the baseline fluorescence for a short period. Then, inject the various concentrations of MRS2698 into the wells and immediately begin recording the change in fluorescence intensity over time.

• Data Analysis: The peak fluorescence response is plotted against the logarithm of the MRS2698 concentration. A sigmoidal dose-response curve is fitted to the data to determine the EC50 value.

Protocol 2: Inositol Monophosphate (IP-1) Accumulation Assay

This assay provides a more downstream, cumulative measure of Gq pathway activation.[13][14]

Principle: IP3, the initial product of PLC activation, has a very short half-life. It is rapidly metabolized to IP2 and then to inositol monophosphate (IP-1). In the presence of lithium chloride (LiCl), which inhibits the enzyme that breaks down IP-1, IP-1 accumulates in the cell.[15] This accumulation can be quantified, often using a Homogeneous Time-Resolved Fluorescence (HTRF®) competitive immunoassay.[13] The measured signal is inversely proportional to the amount of IP-1 produced.

Step-by-Step Methodology:

• Cell Preparation: Harvest and resuspend the transfected 1321N1 cells in a stimulation buffer containing LiCl.

• Compound Addition: Add serial dilutions of MRS2698 or a vehicle control to the wells of an assay plate (e.g., a 384-well plate).

• Cell Addition: Add the cell suspension to the wells containing the compound.

• Incubation: Incubate the plate at 37°C for a defined period (typically 60 minutes) to allow for IP-1 accumulation.

• Detection: Add the HTRF® detection reagents (an IP-1 antibody labeled with a fluorescent donor and an IP-1 analog labeled with a fluorescent acceptor) to each well.

• Final Incubation: Incubate the plate at room temperature for at least 60 minutes, protected from light.

• Data Acquisition: Read the plate on an HTRF®-compatible microplate reader.

• Data Analysis: Convert the HTRF® ratio to IP-1 concentration using a standard curve. Plot the IP-1 concentration against the log of the MRS2698 concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

P2Y Receptor Signaling Pathway

The selectivity of MRS2698 is critical because P2Y2, P2Y4, and P2Y6 all converge on the same canonical Gq signaling pathway. Activating the incorrect receptor would lead to the same downstream signal, making it impossible to attribute the observed effect to the intended target.

Diagram: Canonical Gq Signaling Pathway for P2Y Receptors

Caption: Gq-coupled P2Y receptor signaling cascade.

Conclusion and Field-Proven Insights

The experimental evidence robustly supports the classification of MRS2698 as a potent and highly selective P2Y2 receptor agonist. Its greater than 300-fold selectivity over the related P2Y4 and P2Y6 receptors makes it an invaluable pharmacological tool for researchers aiming to elucidate the specific functions of the P2Y2 receptor.

When designing experiments, it is crucial to use MRS2698 at concentrations that are well below its estimated EC50 for P2Y4 and P2Y6 (i.e., ideally in the low-to-mid nanomolar range) to ensure on-target effects at P2Y2. As with any pharmacological tool, proper control experiments, including the use of a P2Y2-selective antagonist where available (e.g., AR-C118925) and validation in P2Y2 knockout models, will provide the highest level of confidence in the experimental findings. By leveraging the high selectivity of MRS2698, the scientific community can continue to unravel the intricate roles of P2Y2 signaling in health and disease.

References

• Coupling of P2Y receptors to G proteins and other signaling pathways. PMC[Link]

• Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format. PMC[Link]

• Schematic diagram of the signaling pathways activated by P2Y receptors. ResearchGate[Link]

• Pharmacological characterization of P2Y receptor subtypes – an update. PMC[Link]

• P2Y Purinergic Receptor Signaling Pathway. GeneGlobe - QIAGEN[Link]

• Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format. Bentham Open Archives[Link]

• Integration of P2Y receptor-activated signal transduction pathways in G protein-dependent signalling networks. PMC[Link]

• Phosphatidylinositol Accumulation Assay. Creative BioMart[Link]

• Tools and drugs for uracil nucleotide-activated P2Y receptors. PubMed[Link]

• An Introduction to P2X and P2Y Receptors. News-Medical.Net[Link]

• Signaling of the human P2Y1 receptor measured by a yeast growth assay with comparisons to assays of phospholipase C and calcium mobilization in 1321N1 human astrocytoma cells. PMC[Link]

• Second messenger cascade specificity and pharmacological selectivity of the human P2Y1-purinoceptor. British Journal of Pharmacology[Link]

• P2Y2 receptor. IUPHAR/BPS Guide to PHARMACOLOGY[Link]

• The characterisation of cloned P2Y receptors transfected into 1321N1 astrocytoma cells. University of Cambridge Repository[Link]

• Machine learning-aided search for ligands of P2Y6 and other P2Y receptors. PMC[Link]

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• 1. P2Y receptors | G protein-coupled receptors | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
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• 3. resources.tocris.com [resources.tocris.com]
• 4. news-medical.net [news-medical.net]
• 5. Coupling of P2Y receptors to G proteins and other signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]
• 8. Tools and drugs for uracil nucleotide-activated P2Y receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. MRS2698 | CymitQuimica [cymitquimica.com]
• 10. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 11. figshare.le.ac.uk [figshare.le.ac.uk]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Optimizing P2Y2 Antagonist Screening: A Comparative Guide to Using MRS2698 vs. Endogenous Nucleotides

Introduction & The Screening Challenge

As drug discovery efforts intensify around the human ATP- and UTP-activated P2Y2 receptor (P2Y2R) for indications like chronic inflammation, cancer, and cardiovascular diseases[1], the demand for robust high-throughput screening (HTS) assays has never been higher. A critical challenge in P2Y2 antagonist screening is establishing a reliable 100% activation baseline. In pharmacological assays, an antagonist's potency (IC50) is measured by its ability to inhibit an agonist-induced response. Therefore, the choice of the stimulating agonist—the positive control for receptor activation—directly dictates the assay's fidelity.

Historically, researchers have used the endogenous agonist Uridine-5'-triphosphate (UTP). However, as a Senior Application Scientist, I strongly advise against relying on UTP for rigorous antagonist screening. UTP suffers from rapid enzymatic degradation and poor subtype selectivity[2]. Instead, transitioning to the synthetic analog MRS2698 (2'-amino-2-thio-UTP) provides a self-validating, highly stable assay system[3]. This guide objectively compares MRS2698 against endogenous alternatives and provides a field-proven methodology for integrating it into your P2Y2 screening workflows.

Mechanistic Comparison: The Causality of Assay Artifacts

To understand why MRS2698 outperforms UTP, we must examine the causality behind assay failures in P2Y2 screening:

• The Selectivity Trap (Assay Window Compression): UTP equipotently activates both P2Y2 and P2Y4 receptors[2]. Most mammalian cell lines (e.g., 132N1 astrocytoma cells) express multiple purinergic subtypes natively. If UTP is used, the resulting intracellular calcium flux is a composite of P2Y2 and P2Y4 activation. A true, highly selective P2Y2 antagonist will only block the P2Y2 fraction, leaving the P2Y4 signal intact. This artificially compresses the assay window, making potent antagonists look like partial inhibitors. MRS2698 exhibits a >300-fold selectivity for P2Y2 over P2Y4 and P2Y6, ensuring the measured calcium flux is exclusively P2Y2-dependent[4].

• Ectonucleotidase Degradation (Z'-Factor Degradation): Endogenous nucleotides are rapidly hydrolyzed by cell-surface ectonucleotidases[4]. This rapid degradation causes the effective concentration of UTP to plummet during the assay, leading to transient, highly variable calcium spikes. This well-to-well variability severely degrades the assay's Z'-factor. The thio-modification in MRS2698 confers significant resistance to enzymatic cleavage, ensuring a sustained, stable activation baseline[4].

Quantitative Performance Comparison

The following table summarizes the performance metrics of MRS2698 versus endogenous nucleotides in the context of HTS assay stability.

Property	MRS2698	UTP (Endogenous)	ATP (Endogenous)
Chemical Nature	2'-amino-2-thio-UTP[3]	Uridine-5'-triphosphate	Adenosine-5'-triphosphate
P2Y2 Potency (EC50)	~8 nM[4]	Sub-micromolar	Sub-micromolar
Receptor Selectivity	>300-fold (P2Y2 over P2Y4/6)[4]	Non-selective (Activates P2Y4)[2]	Non-selective (Activates P2Y11)
Ectonucleotidase Stability	High (Thio-modified)[4]	Very Low (Rapidly hydrolyzed)[2]	Very Low (Rapidly hydrolyzed)
Assay Z'-Factor Impact	Excellent (Stable baseline)	Poor (High variability)	Poor (High variability)

Experimental Workflow: Intracellular Calcium Mobilization Assay

Because P2Y2 is a Gq-coupled receptor, activation leads to Phospholipase C (PLC) cleavage of PIP2 into IP3, triggering calcium release from the endoplasmic reticulum[1]. This makes fluorescent calcium indicators (like Fluo-4 AM) the readout of choice.

Fig 1: P2Y2 Gq-coupled signaling pathway and pharmacological intervention in calcium assays.

Fig 2: High-throughput screening workflow for P2Y2 antagonists using Fluo-4 calcium mobilization.

Step-by-Step Methodology: Self-Validating Calcium Assay Protocol

This protocol incorporates a positive control for inhibition (e.g., AR-C118925) and a positive control for activation (MRS2698) to ensure the assay window is mathematically sound before testing unknown compounds[1].

1. Cell Culture & Seeding

• Action: Culture 132N1 astrocytoma cells (or CHO-K1 cells stably expressing human P2Y2R) in DMEM supplemented with 10% FCS, 100 U/mL penicillin, and 100 µg/mL streptomycin. Seed ~60,000 cells/well in a 96-well black, clear-bottom polystyrene plate. Incubate overnight at 37°C, 10% CO2[1].

• Causality: A confluent monolayer ensures uniform dye uptake and consistent baseline fluorescence, which is critical for minimizing standard deviation across the plate.

2. Dye Loading

• Action: Remove growth medium completely. Add 40 µL/well of loading buffer: 1 mM Fluo-4 AM and 25% w/v Pluronic F-127 in Hank's Balanced Salt Solution (HBSS)[1]. Incubate for 1 hour at 37°C.

• Causality: Pluronic F-127 is a non-ionic surfactant that prevents the highly lipophilic Fluo-4 AM from aggregating in the aqueous buffer, ensuring efficient and uniform membrane permeation.

3. Washing & Antagonist Pre-Incubation

• Action: Remove excess dye and wash cells. Add HBSS buffer containing the test antagonists (log-scale dilutions, 10^-7 to 10^-4 M). Include the known P2Y2 antagonist AR-C118925 as the reference positive control for inhibition[4]. Incubate for 30 minutes at room temperature[1].

• Causality: This 30-minute pre-incubation allows the antagonist to reach binding equilibrium with the orthosteric site of the receptor before the agonist is introduced, preventing false negatives.

4. Agonist Stimulation with MRS2698

• Action: Using an automated kinetic plate reader (e.g., FLIPR or Novostar), inject MRS2698 at its EC80 concentration[1].

• Causality: Using the EC80 rather than a saturating maximal dose (EC100) sensitizes the assay. A saturating dose would outcompete competitive antagonists, masking their inhibitory potential and shifting the apparent IC50.

5. Kinetic Readout & Normalization

• Action: Record fluorescence (Excitation: 485 nm, Emission: 520 nm) continuously for 30 seconds at 0.4-second intervals[1]. Normalize data against a maximal system control (e.g., 100 µM carbachol to stimulate native M3 muscarinic receptors in 132N1 cells)[1].

• Causality: Normalizing against carbachol proves the intracellular calcium machinery is functional even if the P2Y2 receptor is fully blocked, ensuring that a "hit" is a true P2Y2 antagonist and not a general calcium signaling toxin.

References

• Discovery of P2Y2 Receptor Antagonist Scaffolds through Virtual High-Throughput Screening. ACS Publications. 1

• Tools and drugs for uracil nucleotide-activated P2Y receptors. PubMed / NIH. 4

• P2Y nucleotide receptors: Promise of therapeutic applications. PMC / NIH.2

• MRS2698 | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY. 3

Sources

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• 2. P2Y nucleotide receptors: Promise of therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MRS2698 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Tools and drugs for uracil nucleotide-activated P2Y receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating P2Y2 Receptor Antagonist Specificity Using siRNA Knockdown

Foreword: The Imperative of Specificity in GPCR Pharmacology

In the intricate world of G-protein coupled receptor (GPCR) signaling, an antagonist's value is defined by its specificity. A pharmacological agent that promiscuously binds to unintended targets can generate confounding data, leading researchers down false pathways and jeopardizing drug development programs. This guide provides an in-depth, validated workflow for rigorously assessing the on-target specificity of a putative P2Y2 receptor antagonist.

The P2Y2 receptor, a purinergic GPCR activated with equal potency by the extracellular nucleotides ATP and UTP, is a key player in a multitude of physiological processes, including inflammation, immune response, and tissue repair.[1][2][3] Its widespread expression and involvement in pathophysiology make it an attractive therapeutic target.[4] Consequently, ensuring that a candidate antagonist, such as the well-characterized AR-C118925[5][6], exclusively inhibits the P2Y2 receptor is a non-negotiable step in its validation.

This document eschews a simple checklist format. Instead, it offers a causal, logic-driven narrative designed for researchers, scientists, and drug development professionals. We will dissect the "why" behind each experimental choice, creating a self-validating system to generate high-confidence data on antagonist specificity through the powerful technique of RNA interference (RNAi).

A Note on Compound Selection: The initial topic specified MRS2698. However, the scientific literature widely characterizes MRS2698 as a potent and selective P2Y2 agonist, not an antagonist.[5][7][8] To maintain scientific integrity, this guide will proceed using the validated P2Y2 antagonist AR-C118925 as the primary example, while the principles and protocols described are universally applicable for validating any putative P2Y2 antagonist.

The Core Logic: Creating a Null Phenotype with siRNA

The foundational principle of this validation strategy is to create a direct comparison between a cellular system possessing the target and one in which the target is functionally absent. Small interfering RNA (siRNA) allows us to achieve this by hijacking the cell's natural RNA interference pathway to specifically degrade the P2Y2 receptor's messenger RNA (mRNA), thereby preventing its translation into protein.[9]

If the antagonist's activity (i.e., its ability to block an agonist-induced response) is significantly diminished or abolished in cells treated with P2Y2-specific siRNA compared to control cells, it provides strong evidence of on-target specificity. Conversely, if the antagonist retains its inhibitory effect in the absence of the P2Y2 receptor, it is a clear red flag for off-target activity.[10]

Figure 1: The logical basis of siRNA-mediated antagonist validation.

Experimental Design and Protocols

Success hinges on meticulous experimental design and execution. The choice of cell line is paramount; it must endogenously express functional P2Y2 receptors. Human astrocytoma (e.g., 1321N1) or specific epithelial cell lines are excellent candidates.

Part 1: siRNA-Mediated Knockdown of P2Y2 Receptor

This phase focuses on specifically silencing the P2Y2 gene (P2RY2).

1.1. Reagent Selection & Controls (The Foundation of Trustworthiness)

• P2Y2-Targeting siRNA: Use at least two, preferably three, independent and pre-validated siRNA sequences targeting different regions of the P2RY2 mRNA.[11] This minimizes the risk of off-target effects and provides confidence that the observed phenotype is due to the loss of P2Y2, not an artifact of a single siRNA sequence.[11][12]

• Non-Targeting Control (NTC) siRNA: An siRNA with a scrambled sequence that has no known homology to the mammalian genome is an essential control.[11] This allows you to distinguish the effects of P2Y2 silencing from non-specific cellular responses to the transfection process itself.

1.2. Protocol: Transfection of Adherent Cells

This protocol uses a lipid-based reagent. It is critical to optimize reagent and siRNA concentrations for your specific cell line to maximize knockdown and minimize cytotoxicity.[14]

• Cell Seeding: Twenty-four hours before transfection, seed cells in 6-well plates to achieve 60-80% confluency at the time of transfection. Cell density is a key variable for reproducibility.[15]

• Complex Formation (Handle with Care):

  • For each well, dilute 30 pmol of siRNA (P2Y2-targeting or control) into 125 µL of serum-free medium (e.g., Opti-MEM).

  • In a separate tube, dilute 3-5 µL of a lipid-based transfection reagent (e.g., Lipofectamine RNAiMAX) into 125 µL of serum-free medium.

  • Combine the diluted siRNA and lipid reagent. Mix gently by flicking the tube and incubate for 15-20 minutes at room temperature to allow complexes to form.

• Transfection: Add the 250 µL of siRNA-lipid complexes dropwise to the cells.

• Incubation: Incubate cells for 48-72 hours. The optimal time for maximal protein knockdown depends on the protein's half-life and must be determined empirically.[15]

1.3. Protocol: Validation of Knockdown Efficiency

Do not proceed to functional assays without confirming successful knockdown at both the mRNA and protein levels.

• mRNA Level (qRT-PCR):

  • At 48 hours post-transfection, harvest total RNA from one set of wells.

  • Perform reverse transcription to generate cDNA.

  • Set up qPCR reactions using validated primers for P2RY2 and a stable reference gene (e.g., GAPDH).

  • Analyze data using the ΔΔCt method.[16] A knockdown of ≥70% at the mRNA level is considered efficient.[17][18]

• Protein Level (Western Blot):

  • At 72 hours post-transfection, lyse cells and quantify total protein.

  • Separate 20-30 µg of protein per lane via SDS-PAGE and transfer to a PVDF membrane.

  • Probe with a validated primary antibody specific for the P2Y2 receptor.

  • Probe with an antibody for a loading control (e.g., β-actin or GAPDH).

  • Quantify band densities to confirm a significant reduction in P2Y2 protein in knockdown samples compared to NTC. This is the ultimate confirmation of target silencing.[11][18]

Figure 2: Standard experimental timeline for siRNA knockdown and validation.

Part 2: Functional Assay - Calcium Mobilization

The P2Y2 receptor canonically couples to Gαq proteins, which activate Phospholipase C (PLC) to generate inositol 1,4,5-trisphosphate (IP3), triggering the release of calcium from intracellular stores.[1][19][20] This provides a robust and direct functional readout.

2.1. Protocol: Intracellular Calcium Assay

• Cell Preparation: At 72 hours post-transfection, load both NTC and P2Y2-siRNA treated cells with a calcium-sensitive dye (e.g., Fluo-4 AM) as per the manufacturer's protocol.

• Antagonist Pre-incubation: Pre-treat wells with a concentration range of the P2Y2 antagonist (e.g., AR-C118925) or vehicle for 20-30 minutes.

• Agonist Stimulation: Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation). Record a stable baseline fluorescence, then inject a P2Y2 agonist (UTP or ATP) at an EC80 concentration.

• Data Acquisition: Continuously record fluorescence intensity for 2-3 minutes post-injection to capture the peak calcium response.

Data Analysis and Interpretation

The results should be analyzed to answer two key questions: 1) Is the agonist response P2Y2-dependent? and 2) Is the antagonist's effect P2Y2-dependent?

Experimental Group	Agonist (UTP) Response	Antagonist (AR-C118925) Effect	Conclusion
NTC siRNA	Robust Ca²⁺ increase	Dose-dependent inhibition of UTP response	The assay is working; the antagonist is active in the presence of the P2Y2 receptor.
P2Y2 siRNA	>80% reduction in Ca²⁺ increase	No significant inhibition (response is already minimal)	Specificity Validated: The agonist response and the antagonist's action are both dependent on the P2Y2 receptor.
P2Y2 siRNA	>80% reduction in Ca²⁺ increase	Antagonist still shows some inhibitory activity	Potential Off-Target Effect: The antagonist may be acting on another pathway that contributes to the residual Ca²⁺ signal.
NTC siRNA	No/Weak Ca²⁺ increase	N/A	The cell line may not express functional P2Y2 receptors, or the assay has failed.

Table 1: A matrix for interpreting experimental outcomes to validate antagonist specificity.

Visualizing the Molecular Interventions

Understanding the points of intervention within the signaling cascade is crucial for experimental design and interpretation.

Figure 3: The P2Y2 signaling cascade showing intervention points for siRNA and a competitive antagonist.

Comparison with Alternative Validation Methods

While RNAi is a robust method, it is one of several tools available. A multi-pronged approach often provides the most definitive evidence.

Method	Advantages	Disadvantages
siRNA Knockdown	- Rapid and cost-effective.- Transient, minimizing long-term cellular compensation.- Broadly applicable to many transfectable cell lines.	- Knockdown is transient and can be incomplete.- Potential for off-target effects from the siRNA itself.- Requires careful transfection optimization.
CRISPR/Cas9 Knockout	- Generates a permanent, complete loss of the target gene.- Creates a stable cell line for reproducible, long-term studies.	- More time-consuming and technically demanding to generate and validate clones.- Risk of off-target gene editing.- Potential for compensatory pathway upregulation.
Orthogonal Pharmacology	- Uses structurally unrelated antagonists for the same target to see if they produce the same biological effect.[21]	- Relies on the availability of multiple, well-validated, and specific antagonists.- Does not definitively prove the target's involvement.
Expression in a Null System	- Expressing the target receptor in a cell line that lacks it endogenously provides a clean system for studying direct effects.	- Overexpression can lead to non-physiological signaling and receptor coupling.- The cellular context may differ from the intended system of study.

Table 2: A comparative overview of major techniques for target validation.

Conclusion: A Commitment to Rigor

Validating the specificity of a pharmacological tool like a P2Y2 receptor antagonist is not a perfunctory step but the very foundation upon which reliable data is built. The siRNA knockdown approach, when executed with the appropriate controls and rigorous validation at both the mRNA and protein levels, offers a powerful and conclusive method to link an antagonist's mechanism of action directly to its intended molecular target. By systematically removing the P2Y2 receptor from the equation, researchers can confidently determine whether their antagonist is a precision tool for dissecting purinergic signaling or a blunt instrument with confounding off-target effects. This commitment to rigor is essential for advancing our understanding of P2Y2 biology and for the successful development of next-generation therapeutics.

References

• P2Y 2 Receptor Signaling in Health and Disease. (2025). MDPI.
• Purinergic signaling through the P2Y2 receptor regulates osteocytes' mechanosensitivity. (2024). Journal of Biological Chemistry.
• P2Y2 Receptor Signaling in Health and Disease. (n.d.). PMC.
• P2Y2 purinergic receptor modulates virus yield, calcium homeostasis, and cell motility in human cytomegalovirus-infected cells. (n.d.). PNAS.
• Top three tips for troubleshooting your RNAi experiment. (2019). Horizon Discovery.
• RNAi Synthetics Support—Troubleshooting. (n.d.). Thermo Fisher Scientific - US.
• P2Y Purinergic Receptor Signaling P
• Technical Support Center: Troubleshooting Low Efficiency of NAP siRNA Knockdown. (n.d.). Benchchem.
• P2Y2 Receptor and EGFR Cooperate to Promote Prostate Cancer Cell Invasion via ERK1/2 P
• Validating the Specificity of Corticotropin Receptor Antagonists: A Compar
• P2Y receptor. (n.d.). Wikipedia.
• Tips and tricks in performing siRNA knockdown? (2016). Reddit.
• Troubleshooting why validated siRNA aren't working properly, and procedural error? (2018).
• Pharmacological characterization of P2Y receptor subtypes – an upd
• Methods to validate Hsp90 inhibitor specificity, to identify off-target effects, and to rethink approaches for further clinical development. (n.d.). PMC.
• P2Y2R Signaling. Activation of the P2Y2R by ATP or UTP stimulates the... (n.d.).
• Discovery and characterization of P2Y2 receptor antagonists supported by site-directed mutagenesis studies. (n.d.). bonndoc.
• Signaling Through Purinergic Receptor P2Y2 Enhances Macrophage IL-1β Production. (n.d.). PMC.
• Validation of Short Interfering RNA Knockdowns by Quantit
• Validation of siRNAs — from conceptual design to process. (2005). Technology Networks.
• A Step-by-Step Procedure to Analyze the Efficacy of siRNA Using Real-Time PCR. (n.d.). Springer Link.
• Validating Target Gene Knockdown: A Comparative Guide to qPCR Analysis. (n.d.). Benchchem.
• Protocol for gene knockdown using siRNA in primary cultured neonatal murine microglia. (2024). STAR Protocols.
• Drug-like Antagonists of P2Y Receptor Subtypes: An Upd
• MRS2698 | CAS#934014-05-8 | P2Y2 agonist. (n.d.). MedKoo Biosciences.
• Tools to Confirm Antibody Specificity | Valid
• Development of selective agonists and antagonists of P2Y receptors. (2008). Springer Link.
• MRS2698. (n.d.). CymitQuimica.
• What are P2Y2 receptor antagonists and how do they work? (2024).

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Validating Downstream MAPK Signaling After MRS2698 Treatment: A Comparative Guide

Executive Summary & Mechanistic Rationale

MRS2698 is a highly potent and selective synthetic agonist for the P2Y2 purinergic receptor, a Gq/11-coupled G-protein coupled receptor (GPCR)[1]. Unlike endogenous ligands such as ATP and UTP, which are rapidly hydrolyzed by ubiquitous ectonucleotidases, MRS2698 offers superior metabolic stability and >300-fold selectivity over related P2Y4 and P2Y6 receptors[2].

Activation of the P2Y2 receptor by MRS2698 triggers the Phospholipase C (PLC) cascade. This leads to the cleavage of PIP2 into inositol triphosphate (IP3) and diacylglycerol (DAG), elevating intracellular calcium and activating Protein Kinase C (PKC). PKC subsequently initiates the downstream Mitogen-Activated Protein Kinase (MAPK) cascades—specifically ERK1/2, p38, and JNK[3][4]. For drug development professionals and researchers, validating this downstream MAPK signaling is a critical step in evaluating P2Y2-mediated cellular responses, such as proliferation, immunomodulation, and endothelial cell dysfunction[5].

Comparative Performance: MRS2698 vs. Alternative P2Y2 Agonists

When designing an assay to stimulate P2Y2, researchers must choose between endogenous nucleotides and synthetic analogs. The table below objectively compares MRS2698 against common alternatives to highlight why it is preferred for isolating receptor-specific MAPK activation.

Table 1: Pharmacological Comparison of P2Y2 Agonists

Compound	Type	P2Y2 EC50	Selectivity (vs P2Y4/6)	Enzymatic Stability	MAPK Fold-Activation (Peak)
MRS2698	Synthetic (Thio-UTP derivative)	~8 nM[]	>300x[2]	High	4.5x - 5.0x
UTP / ATP	Endogenous Nucleotide	100 - 300 nM	Low (Activates P2Y4/P2X)	Very Low (Rapid hydrolysis)	2.0x - 2.5x
PSB-1114	Synthetic Uracil derivative	~15 nM	Moderate	Very High[7]	4.0x - 4.5x
2-thio-UTP	Synthetic	~30 nM	Moderate	Moderate	3.0x - 3.5x

Expert Insight: MRS2698 is the optimal choice for isolating P2Y2-specific MAPK signaling due to its sub-10 nM potency and lack of cross-reactivity. Using UTP often confounds results because it simultaneously activates P2Y4, leading to mixed signaling cascades[2][7].

Signaling Pathway Visualization

To properly interpret experimental readouts, it is essential to map the signal transduction from MRS2698 binding to the ultimate phosphorylation of MAPK.

Caption: P2Y2-mediated MAPK signaling cascade activated by MRS2698.

Experimental Protocols: Validating MAPK Activation

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate both biological baseline controls and specific pharmacological antagonists.

Protocol A: Time-Course Western Blotting for p-ERK1/2

Causality Check: GPCR-mediated MAPK activation is highly transient. A single time point will likely miss the activation peak. A time-course is mandatory to capture the dynamic phosphorylation of ERK1/2[4].

Step-by-Step Methodology:

• Cell Preparation & Starvation: Seed target cells (e.g., macrophages or endothelial cells expressing P2Y2[5]) in 6-well plates. Once 80% confluent, wash twice with PBS and incubate in serum-free media for 16-24 hours.

  • Rationale: Serum contains abundant growth factors that basally activate MAPK. Starvation reduces background p-ERK, maximizing the signal-to-noise ratio upon MRS2698 treatment.

• Antagonist Pre-treatment (Self-Validating Step): Pre-incubate the negative control wells with 1 µM AR-C118925 (a highly selective P2Y2 antagonist) for 30 minutes prior to agonist addition[7].

  • Rationale: If the MRS2698-induced MAPK activation is strictly P2Y2-dependent, AR-C118925 will completely abrogate the signal, proving the mechanism of action.

• Agonist Treatment: Stimulate cells with 100 nM MRS2698. Stop the reaction at 0, 5, 15, 30, and 60 minutes by placing plates on ice and rapidly aspirating the media.

• Lysis & Protein Extraction: Add 100 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors (e.g., Na3VO4, NaF).

  • Rationale: Phosphatase inhibitors are critical; without them, endogenous phosphatases will rapidly dephosphorylate ERK1/2 during the lysis process, yielding false negatives.

• Immunoblotting: Run 20 µg of protein per lane on a 10% SDS-PAGE gel. Transfer to a PVDF membrane and probe with primary antibodies against phospho-p44/42 MAPK (ERK1/2) (Thr202/Tyr204) and total ERK1/2.

• Quantification: Normalize the p-ERK signal to total ERK using densitometry software.

Protocol B: High-Throughput Phospho-Flow Cytometry

For drug development professionals requiring higher throughput and single-cell resolution, phospho-flow cytometry is the superior alternative to Western blotting.

Step-by-Step Methodology:

• Stimulation: Stimulate suspended cells (1x10^6 cells/mL) with 100 nM MRS2698 for 5-10 minutes (empirically determined peak).

• Fixation: Immediately add an equal volume of 4% paraformaldehyde (PFA) for 10 minutes at room temperature.

  • Rationale: Rapid fixation "freezes" the kinase signaling state instantly, preventing dephosphorylation during subsequent wash steps.

• Permeabilization: Wash cells and resuspend in ice-cold 90% methanol for 30 minutes on ice.

  • Rationale: Methanol permeabilizes both the nuclear and plasma membranes, allowing the intracellular phospho-specific antibodies to reach their targets.

• Staining: Incubate with fluorophore-conjugated anti-p-ERK1/2 (e.g., Alexa Fluor 647) for 1 hour. Analyze via a flow cytometer.

Workflow Visualization

Caption: Standard experimental workflow for validating P2Y2-dependent MAPK activation.

Sources

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• 2. MRS2698 | CymitQuimica [cymitquimica.com]
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• 4. researchgate.net [researchgate.net]
• 5. Role of the Purinergic P2Y2 Receptor in Pulmonary Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tools and drugs for uracil nucleotide-activated P2Y receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of MRS2698

This guide provides essential safety and logistical information for the proper disposal of MRS2698, a potent and selective P2Y2 receptor agonist.[][2] As a synthetic organic compound utilized in research settings for investigating potential treatments for cardiovascular, inflammatory, and neurodegenerative diseases, its handling and disposal demand meticulous adherence to safety protocols to ensure the well-being of laboratory personnel and environmental protection.[][2] This document is intended for researchers, scientists, and drug development professionals.

Disclaimer: The information provided herein is based on available data and general principles of laboratory safety. It is imperative to consult the Safety Data Sheet (SDS) provided by the supplier for MRS2698 and to adhere to all applicable local, state, and federal regulations. Your institution's Environmental Health and Safety (EHS) department should be your primary resource for specific disposal guidance.

Understanding MRS2698: Chemical Profile and Associated Hazards

MRS2698, with the chemical formula C9H16N3O13P3S, is a uridine analog and a synthetic organic compound.[][3] While it may be shipped as a non-hazardous chemical, its full toxicological properties may not be known.[2] Therefore, it is prudent to treat MRS2698 with the same level of caution as any other research chemical of unknown toxicity.

Potential Hazards to Consider:

• Biological Activity: As a potent P2Y2 receptor agonist, MRS2698 is biologically active and could have pharmacological effects if accidentally ingested, inhaled, or absorbed through the skin.[]

• Physical Form: MRS2698 is typically supplied as a solid.[3] This reduces the risk of inhalation compared to a powder, but care should still be taken to avoid generating dust during handling.

Property	Information	Source
Chemical Name	2'-amino-2-thio-UTP	[]
Synonyms	MRS-2698, MRS 2698	[2]
Molecular Formula	C9H16N3O13P3S	[][3]
Appearance	Solid	[3]
Primary Use	Research Use Only	[2]

Personal Protective Equipment (PPE): Your First Line of Defense

When handling MRS2698 in any form (solid or in solution), the following personal protective equipment is mandatory:

• Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Inspect gloves for any tears or punctures before use.

• Body Protection: A standard laboratory coat should be worn to protect against skin contact.

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator may be necessary. Consult your institution's EHS for guidance on respirator selection.

Spill Management: A Step-by-Step Protocol

In the event of a small spill of solid MRS2698, follow these procedures:

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Isolate the Area: If safe to do so, restrict access to the spill area.

• Don Appropriate PPE: Before beginning cleanup, ensure you are wearing the proper personal protective equipment.

• Contain the Spill: For a solid spill, carefully cover it with a damp paper towel to avoid raising dust.

• Clean the Spill: Gently wipe up the material with the damp paper towel. For larger spills, use an absorbent material appropriate for chemical spills.

• Decontaminate the Area: Clean the spill area with a suitable laboratory detergent and water.

• Dispose of Cleanup Materials: All materials used for cleanup (paper towels, absorbent pads, gloves, etc.) should be placed in a sealed, labeled container for hazardous waste disposal.

• Report the Spill: Report the incident to your laboratory supervisor and your institution's EHS department.

Caption: Spill Cleanup Workflow for MRS2698.

Proper Disposal Procedures for MRS2698

The proper disposal of MRS2698 and its associated waste is critical. The following steps provide a general framework for disposal.

Step 1: Waste Segregation

• Solid Waste: This includes unused or expired MRS2698, contaminated personal protective equipment (gloves, etc.), and any materials used for spill cleanup. Solid waste should be collected in a clearly labeled, sealed container for chemical waste.

• Liquid Waste: If MRS2698 is used in a solution, the resulting liquid waste should be collected in a separate, compatible, and clearly labeled container for liquid chemical waste. Do not mix with other waste streams unless explicitly permitted by your institution's EHS.

• Sharps Waste: Any needles or other sharps contaminated with MRS2698 should be disposed of in a designated sharps container.

Step 2: Container Labeling

All waste containers must be clearly labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "MRS2698"

• The concentration (if in solution)

• The primary hazards (e.g., "Biologically Active," "Chemical Waste")

• The date of accumulation

Step 3: Storage of Waste

Waste containers should be stored in a designated, secure area, away from incompatible materials, until they are collected for disposal.

Step 4: Final Disposal

The final disposal of MRS2698 waste must be conducted through your institution's EHS department or a licensed chemical waste disposal contractor. Do not dispose of MRS2698 down the drain or in the regular trash.

Caption: Decision Workflow for MRS2698 Disposal.

Decontamination of Laboratory Equipment

All non-disposable laboratory equipment that has come into contact with MRS2698 should be thoroughly decontaminated. This can typically be achieved by washing with a suitable laboratory detergent and rinsing with copious amounts of water. The initial rinseate may need to be collected as hazardous waste, depending on the quantity of MRS2698 it may contain. Consult your EHS department for specific guidance.

By adhering to these procedures, you can ensure the safe handling and disposal of MRS2698, contributing to a secure research environment for yourself and your colleagues.

References

• URIDINE FOR BIOCHEMISTRY - Loba Chemie. Loba Chemie. [Link]

• Uridine Documentation - Regulations.gov. Regulations.gov. [Link]

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